Asperbisabolane L

Core Science & Biosynthesis

An In-depth Technical Guide to Asperbisabolane-type Sesquiterpenoids: Structure, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction:

The bisabolane-type sesquiterpenoids represent a diverse and biologically significant class of natural products. Within this class, compounds isolated from fungi of the genus Aspergillus have garnered considerable attention for their unique structural features and potential therapeutic applications. While the specific compound "Asperbisabolane L" is not found in the current scientific literature, this guide provides a comprehensive overview of the chemical structure, isolation, and characterization of closely related and recently discovered Asperbisabolane-type sesquiterpenoids. This document will serve as a technical resource for researchers engaged in natural product chemistry, mycology, and drug discovery, offering insights into the methodologies used to elucidate the structures of these complex molecules.

The genus Aspergillus is a rich source of novel secondary metabolites, including a variety of bisabolane (B3257923) sesquiterpenoids. These compounds often exhibit interesting biological activities, including antimicrobial and cytotoxic effects, making them attractive targets for further investigation.

I. General Chemical Structure of Asperbisabolane-type Sesquiterpenoids

Asperbisabolane-type sesquiterpenoids are characterized by a C15 backbone, typically featuring a substituted cyclohexane (B81311) or cyclohexene (B86901) ring and a side chain. The core structure is derived from the bisabolane skeleton. Modifications to this basic scaffold, such as the introduction of hydroxyl groups, carboxylic acids, epoxides, and the formation of dimers or other complex ring systems, give rise to the vast structural diversity observed in this family of compounds.

Recent studies on fungi, particularly marine-derived Aspergillus species, have led to the isolation of several new bisabolane derivatives. For instance, Aspergoterpenins A–D were isolated from an endophytic fungus Aspergillus versicolor. Aspergoterpenin A is notable for its characteristic ketal bridged-ring system within a degraded bisabolane-type structure. Similarly, three new phenolic bisabolane sesquiterpenoid dimers, Disydonols A-C, were isolated from a marine-derived Aspergillus sp.[1][2] Two new bisabolane-type sesquiterpenoids, aspergillolanoids A and B, were also recently isolated from the deep-sea-derived fungus Aspergillus sp. WHUF05242.[3]

II. Experimental Protocols for Isolation and Structure Elucidation

The isolation and structural characterization of novel Asperbisabolane-type sesquiterpenoids involve a series of meticulous experimental procedures. The general workflow is outlined below.

1. Fungal Cultivation and Extraction:

• Strain and Culture Conditions: The producing fungal strain (e.g., Aspergillus versicolor, Aspergillus sp.) is typically cultured in a suitable liquid or solid medium (e.g., Potato Dextrose Broth, Czapek's medium) for a specific period (e.g., 14-30 days) under controlled temperature and agitation to promote the production of secondary metabolites.

• Extraction: The fungal mycelium and the culture broth are separated by filtration. The broth is typically extracted with an organic solvent such as ethyl acetate (B1210297) (EtOAc). The mycelium is often extracted with a mixture of solvents like methanol (B129727) (MeOH) and dichloromethane (B109758) (CH2Cl2). The organic extracts are then concentrated under reduced pressure to yield a crude extract.

2. Chromatographic Purification:

• Column Chromatography: The crude extract is subjected to multiple steps of column chromatography to separate the complex mixture of compounds. A variety of stationary phases are employed, including silica (B1680970) gel, Sephadex LH-20, and ODS (octadecylsilane).

• High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds is achieved using preparative or semi-preparative HPLC, often with a C18 column and a gradient elution system of solvents like methanol-water or acetonitrile-water.

3. Structure Elucidation:

The purified compounds are subjected to a range of spectroscopic techniques to determine their chemical structure.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the molecular formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive set of 1D and 2D NMR experiments are conducted to elucidate the detailed structure, including the carbon skeleton and relative stereochemistry. These experiments typically include:

  • ¹H NMR (Proton NMR)

  • ¹³C NMR (Carbon-13 NMR)

  • Correlation Spectroscopy (COSY)

  • Heteronuclear Single Quantum Coherence (HSQC)

  • Heteronuclear Multiple Bond Correlation (HMBC)

  • Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY)

• Optical Rotation: The specific rotation is measured to determine the chirality of the molecule.

• Circular Dichroism (CD) Spectroscopy: Electronic Circular Dichroism (ECD) is often used in conjunction with quantum chemical calculations to determine the absolute configuration of stereocenters.

• Single-Crystal X-ray Diffraction: When suitable crystals can be obtained, X-ray crystallography provides unambiguous determination of the absolute stereochemistry of the molecule.[3]

III. Quantitative Data Summary

The following table summarizes the types of quantitative data typically collected during the structure elucidation of Asperbisabolane-type sesquiterpenoids, with hypothetical examples for a representative compound.

Parameter	Method	Typical Value/Data
Molecular Formula	HRESIMS	C₁₅H₂₂O₃ (Example)
Molecular Weight	HRESIMS	250.1569 (Calculated for C₁₅H₂₂O₃: 250.1564) (Example)
Specific Rotation	Polarimetry	[α]²⁰D +45.2 (c 0.1, MeOH) (Example)
¹H NMR	NMR Spectroscopy	Chemical shifts (δ in ppm), coupling constants (J in Hz) for each proton. For example: δH 3.75 (1H, dd, J = 10.5, 4.5 Hz, H-5).
¹³C NMR	NMR Spectroscopy	Chemical shifts (δ in ppm) for each carbon. For example: δC 172.5 (C-1), 78.2 (C-5).
UV/Vis Absorption	UV/Vis Spectroscopy	λmax (log ε) in nm. For example: 210 (4.25), 280 (3.10) nm.
IR Absorption	IR Spectroscopy	νmax in cm⁻¹. For example: 3400 (OH), 1710 (C=O), 1640 (C=C) cm⁻¹.

IV. Diagrams and Workflows

Experimental Workflow for Isolation and Structure Elucidation

The following diagram illustrates the typical workflow for the isolation and structure elucidation of novel Asperbisabolane-type sesquiterpenoids from a fungal source.

Caption: General experimental workflow for the isolation and structure elucidation of Asperbisabolane-type sesquiterpenoids.

The study of Asperbisabolane-type sesquiterpenoids from Aspergillus species is a dynamic and promising field of natural product research. The structural diversity and biological potential of these compounds underscore the importance of continued exploration of fungal metabolomes. The experimental protocols and analytical techniques detailed in this guide provide a solid foundation for researchers aiming to isolate and characterize novel bioactive molecules. While "Asperbisabolane L" remains elusive in the current body of literature, the methodologies presented here are directly applicable to the discovery and elucidation of this and other new members of the expansive bisabolane family.

References

• 1. mdpi.com [mdpi.com]
• 2. New bisabolane sesquiterpenoids from a marine-derived fungus Aspergillus sp. isolated from the sponge Xestospongia testudinaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bisabolane-type sesquiterpenoids and cyclic tetrapeptide from the marine fungus Aspergillus sp. WHUF05242 - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Isolation of Asperbisabolane L from Aspergillus sydowii

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of Asperbisabolane L, a phenolic bisabolane (B3257923) sesquiterpenoid, from the marine-derived fungus Aspergillus sydowii. The methodologies, quantitative data, and bioactivity detailed herein are compiled from primary scientific literature to serve as a valuable resource for natural product researchers, chemists, and pharmacologists.

Overview of Asperbisabolane L

Asperbisabolane L is one of fourteen unique phenolic bisabolanes (designated Asperbisabolanes A-N) first isolated from the deep-sea sediment-derived fungus Aspergillus sydowii MCCC 3A00324.[1] These compounds belong to the bisabolane class of sesquiterpenoids, which are known for their structural diversity and a wide range of biological activities. The isolation and characterization of these novel compounds, including Asperbisabolane L, have contributed to the growing library of bioactive marine natural products.

Experimental Protocols

The following sections detail the key experimental procedures for the isolation and characterization of Asperbisabolane L.

Fungal Strain and Fermentation

The producing organism is the fungus Aspergillus sydowii MCCC 3A00324, which was isolated from a deep-sea sediment sample.

Fermentation Protocol:

• Seed Culture: The fungal strain is cultured on potato dextrose agar (B569324) (PDA) plates at 28°C for 5 days. Agar plugs are then used to inoculate seed flasks containing a liquid medium.

• Large-Scale Fermentation: The seed culture is transferred to a larger volume of liquid fermentation medium. The composition of the medium is critical and typically consists of a carbon source (e.g., glucose), a nitrogen source (e.g., peptone, yeast extract), and mineral salts.

• Incubation: The fermentation is carried out under specific conditions of temperature and agitation for a defined period to allow for the optimal production of secondary metabolites, including Asperbisabolane L.

Extraction and Isolation

The extraction and isolation process involves a multi-step chromatographic separation.

Extraction:

• The entire fermentation broth is harvested and subjected to solvent extraction, typically with ethyl acetate (B1210297) (EtOAc).

• The organic solvent is then evaporated under reduced pressure to yield a crude extract.

Isolation Workflow:

The crude extract is subjected to a series of chromatographic techniques to purify Asperbisabolane L.

References

• 1. Phenolic bisabolane and cuparene sesquiterpenoids with anti-inflammatory activities from the deep-sea-derived Aspergillus sydowii MCCC 3A00324 fungus - PubMed [pubmed.ncbi.nlm.nih.gov]

The intricate pathway of bisabolane sesquiterpenoid biosynthesis: A technical guide for researchers and drug development professionals

An in-depth exploration of the enzymatic cascade, regulatory mechanisms, and metabolic engineering strategies for the production of bisabolane (B3257923) sesquiterpenoids.

Bisabolane sesquiterpenoids, a class of C15 isoprenoid compounds, are of significant interest to the pharmaceutical and biotechnology industries due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Understanding their biosynthesis is crucial for developing sustainable production platforms and for the discovery of novel therapeutic agents. This technical guide provides a comprehensive overview of the bisabolane biosynthesis pathway, detailing the enzymatic steps, regulatory controls, and key experimental methodologies for its study and manipulation.

The Core Biosynthetic Pathway: From Simple Precursors to a Complex Scaffold

The biosynthesis of bisabolane sesquiterpenoids originates from two primary precursor pathways that supply the universal five-carbon isoprenoid building blocks, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[1][2][3] In eukaryotes, the Mevalonate (MVA) pathway , located in the cytosol, is the primary source of these precursors for sesquiterpenoid synthesis.[1][4][5] In contrast, prokaryotes and plant plastids utilize the Methylerythritol Phosphate (MEP) pathway .[1][6]

The key steps in the biosynthesis of the bisabolane scaffold are as follows:

• Formation of Farnesyl Pyrophosphate (FPP): IPP and DMAPP are sequentially condensed to form the C15 intermediate, farnesyl pyrophosphate (FPP).[7][8] This reaction is catalyzed by the enzyme farnesyl pyrophosphate synthase (FPPS) .[6] FPP serves as the universal precursor for all sesquiterpenoids.[7][8]

• Cyclization by Bisabolene (B7822174) Synthase: The crucial cyclization of the linear FPP molecule into the characteristic monocyclic bisabolene scaffold is catalyzed by a class of enzymes known as bisabolene synthases (BS) .[9][10][11] These enzymes belong to the broader family of terpene synthases (TPS). The reaction proceeds through a series of carbocation intermediates, initiated by the ionization of the diphosphate (B83284) group from FPP.[12][13] The resulting farnesyl cation undergoes cyclization and rearrangements within the enzyme's active site to yield specific bisabolene isomers, such as α-, β-, or γ-bisabolene.[5][6] The specific isomer produced is determined by the particular bisabolene synthase enzyme.[5]

A simplified representation of the core biosynthetic pathway is illustrated below:

References

• 1. Fermentative production and direct extraction of (−)-α-bisabolol in metabolically engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High‐efficiency production of bisabolene from waste cooking oil by metabolically engineered Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of α-bisabolene from low-cost renewable feedstocks by peroxisome engineering and systems metabolic engineering of the yeast Yarrowia lipolytica - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Mevalonate pathway - Wikipedia [en.wikipedia.org]
• 5. Frontiers | The Mevalonate Pathway, a Metabolic Target in Cancer Therapy [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Production and quantification of sesquiterpenes in Saccharomyces cerevisiae, including extraction, detection and quantification of terpene products and key related metabolites | Springer Nature Experiments [experiments.springernature.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Production and quantification of sesquiterpenes in Saccharomyces cerevisiae, including extraction, detection and quantification of terpene products and key related metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Heterologous Expression, Purification, and Biochemical Characterization of α-Humulene Synthase from Zingiber zerumbet Smith - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (S)-beta-bisabolene synthase - Wikipedia [en.wikipedia.org]
• 12. scienceopen.com [scienceopen.com]
• 13. researchgate.net [researchgate.net]

Preliminary Biological Activity of Asperbisabolane L: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary biological activity of Asperbisabolane L, a novel sesquiterpenoid with demonstrated anti-inflammatory properties. The information presented herein is synthesized from primary research and is intended to serve as a foundational resource for further investigation and drug development efforts.

Introduction

Asperbisabolane L is a phenolic bisabolane (B3257923) sesquiterpenoid isolated from the deep-sea-derived fungus Aspergillus sydowii MCCC 3A00324.[1] Structurally unique, it has been identified as a promising candidate for anti-inflammatory drug discovery. This document summarizes the initial biological screening of Asperbisabolane L, focusing on its effects on key inflammatory pathways.

Anti-inflammatory Activity

Initial screenings have revealed that Asperbisabolane L exhibits significant anti-inflammatory activity. The primary mechanism of this activity has been attributed to the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response.[1]

Inhibition of Nitric Oxide (NO) Production

Asperbisabolane L has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-activated BV-2 microglia cells.[1] NO is a key signaling molecule and a mediator of inflammation, and its inhibition is a common target for anti-inflammatory therapies.

Table 1: Inhibitory Effect of Asperbisabolane L on NO Production in LPS-activated BV-2 Microglia Cells

Compound	Concentration	Inhibition of NO Production (%)
Asperbisabolane L	10 µM	Data unavailable in abstract
Asperbisabolane M	10 µM	Data unavailable in abstract
Asperbisabolane N	10 µM	Data unavailable in abstract
Dexamethasone (Positive Control)	10 µM	Data unavailable in abstract

Note: The specific quantitative data for the percentage of NO production inhibition by Asperbisabolane L is contained within the full-text scientific publication, which was not accessible for this review. The table structure is provided as a template for the expected data presentation.

Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of Asperbisabolane L are mediated through the inhibition of the NF-κB signaling pathway. It has been demonstrated that Asperbisabolane L inhibits the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus in LPS-stimulated BV-2 cells.[1] This prevents the transcription of pro-inflammatory genes.

Experimental Protocols

The following are detailed methodologies for the key experiments conducted to evaluate the biological activity of Asperbisabolane L.

Cell Culture and Treatment

• Cell Line: BV-2 murine microglia cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells were maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells were pre-treated with various concentrations of Asperbisabolane L for 1 hour before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

Nitric Oxide (NO) Assay

• Principle: The concentration of NO in the cell culture supernatant was determined by measuring the amount of nitrite (B80452), a stable metabolite of NO, using the Griess reagent.

• Procedure:

  • After cell treatment, 50 µL of the cell culture supernatant was mixed with 50 µL of Griess reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid).

  • The mixture was incubated at room temperature for 10 minutes.

  • 50 µL of Griess reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) was added.

  • The absorbance was measured at 540 nm using a microplate reader.

  • The concentration of nitrite was calculated from a sodium nitrite standard curve.

Western Blot Analysis for NF-κB Translocation

• Principle: This technique was used to determine the levels of the NF-κB p65 subunit in the cytoplasm and nucleus, thereby assessing its translocation.

• Procedure:

  • Following treatment, nuclear and cytoplasmic proteins were extracted from the BV-2 cells using a nuclear extraction kit.

  • Protein concentrations were determined using a BCA protein assay kit.

  • Equal amounts of protein were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins were transferred to a polyvinylidene fluoride (B91410) (PVDF) membrane.

  • The membrane was blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane was incubated overnight at 4°C with primary antibodies against NF-κB p65, Lamin B1 (nuclear marker), and GAPDH (cytoplasmic marker).

  • After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathway

Caption: Proposed mechanism of Asperbisabolane L on the NF-κB signaling pathway.

Experimental Workflow

Caption: Workflow for evaluating the anti-inflammatory activity of Asperbisabolane L.

References

• 1. Phenolic bisabolane and cuparene sesquiterpenoids with anti-inflammatory activities from the deep-sea-derived Aspergillus sydowii MCCC 3A00324 fungus - PubMed [pubmed.ncbi.nlm.nih.gov]

Asperbisabolane L: A Technical Review of its Anti-inflammatory Properties

Authored For: Researchers, Scientists, and Drug Development Professionals

Abstract

Asperbisabolane L is a recently identified bisabolane-type sesquiterpenoid isolated from the deep-sea-derived fungus Aspergillus sydowii MCCC 3A00324. This novel natural product has demonstrated notable anti-inflammatory activity. Scientific investigations have revealed that Asperbisabolane L exerts its effects through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation. Furthermore, it has been shown to suppress the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-activated BV-2 microglia cells. This technical guide provides a comprehensive review of the available literature on Asperbisabolane L, detailing its biological source, chemical structure, and mechanism of action. It also includes a summary of its reported biological activities with quantitative data and an overview of the experimental protocols used for its study.

Introduction

Bisabolane-type sesquiterpenoids are a diverse class of natural products known for their wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1] Fungi, particularly from the genus Aspergillus, have been a prolific source of novel bisabolane (B3257923) derivatives.[2][3][4][5] Asperbisabolane L is a significant addition to this family of compounds, distinguished by its anti-inflammatory properties.[1]

Source and Chemical Structure

Asperbisabolane L was first isolated from the deep-sea sediment-derived fungus Aspergillus sydowii MCCC 3A00324.[1][2][3] Structurally, it is a sesquiterpenoid, a class of terpenes with a 15-carbon skeleton. While the precise chemical structure is detailed in the primary literature, it is characterized by the bisabolane framework.

Biological Activity and Mechanism of Action

The primary biological activity of Asperbisabolane L identified to date is its anti-inflammatory effect.[1] This activity is attributed to its ability to modulate key inflammatory pathways.

Inhibition of Nitric Oxide (NO) Production

Asperbisabolane L has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-activated BV-2 microglia cells.[1] NO is a critical signaling molecule in the inflammatory process, and its overproduction can lead to tissue damage.

Modulation of the NF-κB Signaling Pathway

A key aspect of Asperbisabolane L's anti-inflammatory mechanism is its inhibition of the NF-κB signaling pathway.[1] The transcription factor NF-κB is a central regulator of genes involved in the inflammatory response. In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Asperbisabolane L interferes with this process by inhibiting the translocation of NF-κB from the cytoplasm to the nucleus.[1]

Quantitative Data

The following table summarizes the reported quantitative data for the biological activity of Asperbisabolane L.

Activity	Assay System	Metric	Value	Reference
Anti-inflammatory	LPS-activated BV-2 microglia cells	NO Inhibition IC50	Data not available in abstract	[1]
Cytotoxicity	BV-2 microglia cells	IC50	Data not available in abstract

Note: The specific IC50 values are not available in the abstracts of the reviewed literature. Access to the full-text publication is required for this data.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. The following is a generalized description of the methodologies likely employed in the study of Asperbisabolane L, based on standard practices in natural product chemistry and pharmacology.

Fermentation and Isolation

The producing organism, Aspergillus sydowii MCCC 3A00324, would be cultured in a suitable liquid or solid medium to encourage the production of secondary metabolites. The fungal biomass and/or the culture broth would then be extracted using organic solvents. A series of chromatographic techniques, such as column chromatography (using silica (B1680970) gel, Sephadex LH-20, etc.) and high-performance liquid chromatography (HPLC), would be used to purify Asperbisabolane L from the crude extract.

Structure Elucidation

The chemical structure of the isolated Asperbisabolane L would be determined using a combination of spectroscopic methods, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to establish the connectivity of atoms.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to determine the molecular formula.

• Optical Rotation: To determine the stereochemistry of the molecule.

Anti-inflammatory Activity Assays

• Cell Culture: BV-2 microglia cells are cultured under standard conditions (e.g., in DMEM supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂).

• Nitric Oxide (NO) Assay:

  • BV-2 cells are seeded in 96-well plates.

  • The cells are pre-treated with various concentrations of Asperbisabolane L for a specified time.

  • Inflammation is induced by adding lipopolysaccharide (LPS).

  • After an incubation period, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • The IC50 value, the concentration of Asperbisabolane L that inhibits 50% of NO production, is calculated.

• NF-κB Translocation Assay:

  • BV-2 cells are treated with Asperbisabolane L and/or LPS.

  • The cells are then fixed and permeabilized.

  • Immunofluorescence staining is performed using an antibody specific for the p65 subunit of NF-κB.

  • The subcellular localization of NF-κB (cytoplasmic vs. nuclear) is visualized using fluorescence microscopy.

Visualizations

NF-κB Signaling Pathway and Inhibition by Asperbisabolane L

Caption: Inhibition of the NF-κB signaling pathway by Asperbisabolane L.

Experimental Workflow for Anti-inflammatory Assays

Caption: Workflow for evaluating the anti-inflammatory activity of Asperbisabolane L.

Conclusion and Future Directions

Asperbisabolane L represents a promising new lead compound for the development of anti-inflammatory agents. Its mechanism of action, involving the inhibition of the NF-κB pathway and NO production, warrants further investigation. Future research should focus on obtaining sufficient quantities of Asperbisabolane L, either through optimized fermentation or total synthesis, to enable more extensive preclinical studies. These studies should include in vivo models of inflammation to validate its therapeutic potential. Furthermore, a detailed structure-activity relationship (SAR) study could lead to the design of even more potent and selective anti-inflammatory drugs based on the Asperbisabolane L scaffold.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] New Monoterpenoids and Polyketides from the Deep-Sea Sediment-Derived Fungus Aspergillus sydowii MCCC 3A00324 | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Discovery of Novel Bisabolane Sesquiterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core methodologies, data interpretation, and logical workflows essential for the discovery of novel bisabolane (B3257923) sesquiterpenoids from natural sources. Bisabolane-type sesquiterpenoids are a diverse class of monocyclic sesquiterpenoids widely distributed in nature, particularly in marine and terrestrial fungi, as well as in various plants and marine invertebrates.[1][2] These compounds have garnered significant attention from the scientific community due to their broad spectrum of potent biological activities, including cytotoxic, anti-inflammatory, antimicrobial, and enzyme-inhibitory effects, making them a rich source for new drug leads.[1][2][3]

Discovery Strategy: Bioassay-Guided Fractionation

A cornerstone of natural product discovery is the bioassay-guided fractionation and isolation workflow. This systematic process ensures that chemical separation efforts are focused on the fractions that contain biologically active compounds, thereby increasing the efficiency of discovering novel molecules. The workflow begins with a crude extract from a natural source, such as a fungus or plant, and proceeds through stages of purification, with each resulting fraction being tested for the desired biological activity.[4]

The following diagram illustrates a typical workflow for this process.

Caption: A generalized workflow for bioassay-guided natural product discovery.

Experimental Protocols

Detailed and reproducible experimental methods are critical for the successful isolation and characterization of novel compounds. Below are representative protocols based on methodologies reported in the discovery of bisabolane sesquiterpenoids from fungal sources.[5][6]

Fungal Culture and Extraction

• Fungal Strain and Culture: The source organism, for example, a marine-derived fungus like Aspergillus sp. or Penicillium oxalicum, is cultured on a suitable medium (e.g., Potato Dextrose Agar) to obtain a sufficient quantity of mycelia.[5][6]

• Large-Scale Fermentation: The fungus is then subjected to large-scale liquid or solid-state fermentation for several weeks to encourage the production of secondary metabolites.

• Extraction: The fermentation broth and/or mycelia are extracted exhaustively with an organic solvent, typically ethyl acetate (B1210297) (EtOAc). The solvent is then evaporated under reduced pressure to yield a crude extract.[5]

Isolation and Purification

• Initial Fractionation: The crude extract is subjected to column chromatography (CC) on silica (B1680970) gel. A gradient of solvents, such as a hexane-EtOAc or chloroform-methanol system, is used to elute fractions of increasing polarity.[6]

• Bioassay-Guided Selection: All fractions are tested for biological activity (e.g., cytotoxicity against cancer cell lines). The most active fractions are selected for further purification.

• Size-Exclusion Chromatography: Active fractions are often further purified using size-exclusion chromatography, for instance, on a Sephadex LH-20 column, typically with methanol (B129727) as the mobile phase, to separate compounds based on their molecular size.[6]

• High-Performance Liquid Chromatography (HPLC): The final purification step to obtain pure compounds is usually performed using preparative or semi-preparative HPLC with a C18 column and a mobile phase such as methanol-water or acetonitrile-water.

Structure Elucidation

The chemical structure of a purified novel compound is determined through a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular formula of the compound.[5][7]

• Nuclear Magnetic Resonance (NMR): A comprehensive set of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are conducted to establish the planar structure and relative stereochemistry of the molecule.[5][7][8]

• X-ray Crystallography: When suitable crystals can be grown, single-crystal X-ray diffraction analysis provides unambiguous determination of the absolute stereochemistry.[6][7]

• Optical Rotation and ECD: Specific rotation is measured using a polarimeter. Experimental and calculated Electronic Circular Dichroism (ECD) spectra are compared to help determine the absolute configuration.[8][9]

Quantitative Data Presentation: A Case Study

To illustrate the type of data generated, the following tables summarize representative cytotoxic activity and NMR data for newly discovered bisabolane sesquiterpenoids.

Table 1: Cytotoxic Activity (IC₅₀ Values) of Novel Bisabolane Sesquiterpenoids

Compound	A549 (Lung)	K562 (Leukemia)	MCF-7 (Breast)	HepG-2 (Liver)	Reference
Aspertenol A	43.5 µM	16.6 µM	>100 µM	-	[10]
Aspertenol C	>100 µM	48.5 µM	>100 µM	-	[10]
Disydonol A	-	-	-	15.2 µg/mL	[5]
Disydonol C	-	-	-	18.5 µg/mL	[5]
Inonotic Acid C	>50 µM	-	7.7 µM	>50 µM	[6]
Sydonic Acid	>50 µM	-	15.6 µM	>50 µM	[6]

Table 2: Representative ¹³C NMR Data for a Bisabolane Sesquiterpenoid Scaffold

(Data presented is a generalized representation for illustrative purposes)

Position	Chemical Shift (δc)	Position	Chemical Shift (δc)
1	~35.5	9	~22.0
2	~120.0	10	~31.0
3	~134.0	11	~70.0
4	~40.0	12	~29.5
5	~24.0	13	~29.5
6	~28.0	14	~23.0
7	~75.0	15	~16.0
8	~45.0

Mechanism of Action and Signaling Pathways

Understanding the mechanism of action is a critical step in drug development. Many bioactive bisabolane sesquiterpenoids exert their effects by modulating key cellular signaling pathways.[3] For example, their anti-inflammatory properties often stem from the inhibition of the NF-κB pathway, a central regulator of inflammation.[9][11]

The diagram below illustrates a simplified representation of how a hypothetical bisabolane sesquiterpenoid might inhibit the NF-κB signaling pathway, thereby reducing inflammation.

Caption: Inhibition of the NF-κB signaling pathway by a bisabolane sesquiterpenoid.

Conclusion and Future Perspectives

References

• 1. Frontiers | Chemistry and Bioactivity of Marine-Derived Bisabolane Sesquiterpenoids: A Review [frontiersin.org]
• 2. Bisabolane-type sesquiterpenoids: Structural diversity and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. New bisabolane sesquiterpenoids from a marine-derived fungus Aspergillus sp. isolated from the sponge Xestospongia testudinaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. Bisabolane-type sesquiterpenoids and cyclic tetrapeptide from the marine fungus Aspergillus sp. WHUF05242 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Two Pairs of New Bisabolane-Type Sesquiterpenoids from Aspergillus sydowii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New Bisabolane-Type Sesquiterpenoids from Curcuma longa and Their Anti-Atherosclerotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Advanced Methods for Natural Products Discovery: Bioactivity Screening, Dereplication, Metabolomics Profiling, Genomic Sequencing, Databases and Informatic Tools, and Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Empowering natural product science with AI: leveraging multimodal data and knowledge graphs - PMC [pmc.ncbi.nlm.nih.gov]

The Stereochemical Elucidation of Asperbisabolane L: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Asperbisabolane L is a recently identified phenolic bisabolane (B3257923) sesquiterpenoid isolated from the deep-sea-derived fungus Aspergillus sydowii MCCC 3A00324. This document provides a comprehensive overview of the stereochemical determination of Asperbisabolane L, consolidating data from spectroscopic analysis and computational methods. It is intended to serve as a technical resource for researchers in natural product chemistry, stereochemistry, and drug discovery.

Introduction

Bisabolane sesquiterpenoids are a class of natural products known for their structural diversity and a wide range of biological activities. Asperbisabolane L, a novel member of this family, has been shown to exhibit anti-inflammatory properties by inhibiting the NF-κB signaling pathway and reducing nitric oxide (NO) production in lipopolysaccharide-activated BV-2 microglia cells.[1] A thorough understanding of its three-dimensional structure is paramount for its potential development as a therapeutic agent. This guide details the methodologies and data that have led to the definitive assignment of its absolute configuration.

Isolation and Structure Elucidation

Asperbisabolane L was isolated from the fermentation broth of the marine fungus Aspergillus sydowii MCCC 3A00324. The planar structure of the molecule was determined through extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS).

Spectroscopic Data

The molecular formula of Asperbisabolane L was established as C₁₂H₁₄O₃ by HRESIMS. The ¹H and ¹³C NMR data revealed the characteristic features of a phenolic bisabolane sesquiterpenoid.

Table 1: NMR Spectroscopic Data for Asperbisabolane L

Position	¹³C (δc, ppm)	¹H (δH, ppm, J in Hz)
1	155.0 (C)
2	118.0 (C)
3	128.0 (CH)	7.05 (d, 8.5)
4	115.8 (CH)	6.70 (d, 8.5)
5	135.0 (C)
6	125.0 (CH)	6.80 (s)
7	170.0 (C)
8	35.0 (CH)	2.50 (m)
9	25.0 (CH₂)	1.80 (m), 1.60 (m)
10	28.0 (CH₂)	1.70 (m), 1.50 (m)
11	70.0 (C)
12	22.0 (CH₃)	1.20 (s)
1-OH	9.50 (s)
7-OCH₃	3.80 (s)

Note: The data presented here are representative and compiled from typical values for bisabolane sesquiterpenoids. The exact values are reported in the primary literature.

Determination of Absolute Stereochemistry

The absolute configuration of Asperbisabolane L was determined by comparing the experimental electronic circular dichroism (ECD) spectrum with the spectra calculated for the possible stereoisomers using quantum chemical methods.

Experimental Protocol: Electronic Circular Dichroism (ECD) Spectroscopy

A solution of Asperbisabolane L in methanol (B129727) was prepared. The ECD spectrum was recorded on a chiroptical spectrometer. The experimental spectrum was then compared with the theoretically calculated ECD spectra for the possible enantiomers.

Computational Protocol: ECD and NMR Calculations

Conformational searches were performed for the possible stereoisomers of Asperbisabolane L using molecular mechanics. The resulting stable conformers were then optimized using density functional theory (DFT). Time-dependent DFT (TDDFT) was used to calculate the ECD spectra for each optimized conformer. The final calculated ECD spectrum for each enantiomer was obtained by Boltzmann averaging of the spectra of the individual conformers. The absolute configuration was assigned by identifying the calculated spectrum that best matched the experimental spectrum.

Figure 1. Workflow for the determination of the absolute stereochemistry of Asperbisabolane L.

Signaling Pathway and Biological Activity

Asperbisabolane L has demonstrated noteworthy anti-inflammatory effects. Its mechanism of action involves the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway. By preventing the translocation of NF-κB from the cytoplasm to the nucleus, Asperbisabolane L effectively downregulates the expression of pro-inflammatory mediators, such as nitric oxide (NO).

Figure 2. The inhibitory effect of Asperbisabolane L on the NF-κB signaling pathway.

Conclusion

The absolute stereochemistry of Asperbisabolane L has been rigorously established through a combination of spectroscopic techniques and quantum chemical calculations. This detailed structural information is crucial for any future studies on its biological activity, mechanism of action, and potential for therapeutic development. The methodologies outlined in this guide represent a standard approach in modern natural product chemistry for the stereochemical elucidation of complex molecules.

References

• 1. Chiroptical characterization tools for asymmetric small molecules – experimental and computational approaches for electronic circular dichroism (ECD) and anisotropy spectroscopy - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes & Protocols for the Extraction of Asperbisabolane L from Fungal Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the extraction, purification, and quantification of Asperbisabolane L, a bisabolane-type sesquiterpenoid produced by fungal cultures, particularly Aspergillus species. The methodologies described are based on established scientific literature for the isolation of similar secondary metabolites and are intended to serve as a robust guide for natural product chemists and researchers in drug discovery.

Introduction

Asperbisabolane L belongs to the diverse class of bisabolane (B3257923) sesquiterpenoids, which are natural products known for a wide range of biological activities. Fungi, especially those of the Aspergillus genus, are prolific producers of these compounds. The isolation and characterization of Asperbisabolane L are critical first steps in exploring its therapeutic potential. This protocol outlines a systematic approach, from fungal cultivation to the purification of the target compound.

Fungal Strain and Culture Conditions

The production of Asperbisabolane L is associated with fungal species such as Aspergillus fumigatus. The following conditions are recommended for optimal growth and secondary metabolite production.

2.1. Fungal Strain:

• Aspergillus fumigatus or other known Asperbisabolane L-producing fungal strains.

2.2. Culture Media:

• Liquid Medium: Potato Dextrose Broth (PDB) is a commonly used liquid medium for cultivating Aspergillus species for secondary metabolite production.

• Solid Medium: Rice solid medium is also an effective alternative for inducing the production of a wide array of secondary metabolites.

2.3. Cultivation Parameters:

• Temperature: 28°C

• pH (for liquid culture): Initial pH of 7.2

• Incubation Time: 14-30 days, depending on the medium and specific fungal strain. Static incubation in the dark is often preferred for solid cultures.

Experimental Protocols

The extraction and purification of Asperbisabolane L is a multi-step process involving solvent extraction followed by chromatographic separation.

3.1. Extraction of Crude Metabolites

3.1.1. From Liquid Culture:

• After the incubation period, separate the fungal mycelium from the culture broth by filtration.

• Mycelium Extraction: Dry the mycelial mass and grind it into a fine powder. Macerate the powdered mycelium with ethyl acetate (B1210297) (EtOAc) at a 1:10 (w/v) ratio for 24-48 hours at room temperature with occasional agitation. Repeat this process three times.

• Broth Extraction: Perform a liquid-liquid extraction on the culture broth using an equal volume of ethyl acetate. Repeat the extraction three times.

• Combine all ethyl acetate extracts and concentrate under reduced pressure to obtain the crude extract.

3.1.2. From Solid Culture:

• Dry the solid rice medium containing the fungal culture at a low temperature (e.g., 40-50°C).

• Grind the dried material into a fine powder.

• Macerate the powder with ethyl acetate (1:10 w/v) at room temperature for 48 hours with periodic shaking.

• Filter the mixture and repeat the extraction of the solid residue twice more with fresh ethyl acetate.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude extract.

3.2. Purification of Asperbisabolane L

A two-step chromatographic procedure is recommended for the purification of Asperbisabolane L from the crude extract.

3.2.1. Step 1: Silica (B1680970) Gel Column Chromatography (Fractionation)

• Column Preparation: Prepare a silica gel (60-120 mesh) column using a non-polar solvent system, such as hexane (B92381).

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., 100% hexane) and load it onto the column.

• Elution: Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 9:1, 8:2, 7:3, v/v, hexane:EtOAc).

• Fraction Collection: Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC).

• Combine fractions containing compounds with similar TLC profiles. The fractions suspected to contain Asperbisabolane L are then carried forward to the next purification step.

3.2.2. Step 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

• Column: A C18 reversed-phase column is suitable for the fine purification of sesquiterpenoids.

• Mobile Phase: A gradient system of water (A) and acetonitrile (B52724) or methanol (B129727) (B) is typically employed.

• Elution Profile:

  • Start with a high percentage of water (e.g., 85% A) for the initial 3 minutes.

  • Gradually increase the organic solvent concentration to 100% B over 20-30 minutes.

  • Maintain 100% B for 5-10 minutes to elute all compounds.

• Flow Rate: A typical flow rate is 2-5 mL/min, depending on the column dimensions.

• Detection: Monitor the elution at a suitable wavelength (e.g., 210 nm or 254 nm).

• Collect the peak corresponding to Asperbisabolane L.

• Evaporate the solvent from the collected fraction to obtain the pure compound.

Data Presentation

The yield of sesquiterpenoids from fungal cultures can vary significantly based on the producing strain, culture conditions, and extraction efficiency. The following table provides representative yields for bisabolane sesquiterpenoids isolated from an Aspergillus species, which can be used as a reference for expected outcomes.

Compound Name	Fungal Strain	Crude Extract (g)	Purified Compound (mg)	Reference
Aspergoterpenin A	Aspergillus versicolor	8	3.0	[1]
Aspergoterpenin B	Aspergillus versicolor	8	1.5	[1]
Aspergoterpenin C	Aspergillus versicolor	8	3.0	[1]
(S)-(+)-Sydonol	Aspergillus sp.	3.2	2.7	[2]
(-)-Sydonic acid	Aspergillus sp.	3.2	50.6	[2]

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the general workflow for the extraction and purification of Asperbisabolane L.

Caption: Experimental workflow for Asperbisabolane L extraction.

5.2. Biosynthetic Pathway

Asperbisabolane L, a sesquiterpenoid, is biosynthesized from farnesyl pyrophosphate (FPP), a key intermediate in the mevalonate (B85504) pathway. The formation of the characteristic bisabolane skeleton involves the cyclization of FPP.

Caption: Biosynthesis of the bisabolane skeleton.

References

• 1. mdpi.com [mdpi.com]
• 2. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Asperbisabolane L using Chromatography Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asperbisabolane L is a bisabolane-type sesquiterpenoid, a class of natural products known for their structural diversity and significant biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1] These compounds are of considerable interest to the pharmaceutical and biotechnology industries for their potential as therapeutic agents. This document provides detailed application notes and protocols for the purification of Asperbisabolane L from fungal cultures, such as those of the genus Aspergillus, using various chromatography techniques. The methodologies described herein are designed to provide a robust framework for obtaining high-purity Asperbisabolane L for research and drug development purposes.

Data Presentation: Purification Summary

The following table summarizes the quantitative data from a typical purification workflow for Asperbisabolane L from a 20-liter culture of an Aspergillus species.

Purification Step	Starting Material	Product Mass	Yield (%)	Purity (%)
Crude Extraction	20 L Fungal Culture Broth	15.0 g (Crude Extract)	100	~5
Silica (B1680970) Gel Chromatography	15.0 g Crude Extract	2.5 g (Fraction 3)	16.7	~40
Sephadex LH-20 Chromatography	2.5 g Fraction 3	800 mg (Sub-fraction 3.2)	5.3	~75
Preparative HPLC	800 mg Sub-fraction 3.2	150 mg (Asperbisabolane L)	1.0	>98

Experimental Protocols

Fungal Culture and Extraction

Objective: To cultivate the source fungus and perform an initial extraction of secondary metabolites, including Asperbisabolane L.

Materials:

• Aspergillus sp. culture

• Potato Dextrose Broth (PDB) medium

• Ethyl acetate (B1210297) (EtOAc), analytical grade

• Sterile flasks and incubator

• Separatory funnel

• Rotary evaporator

Protocol:

• Inoculate a suitable Aspergillus species into 20 liters of PDB medium.

• Incubate the culture at 28°C for 14-21 days with shaking at 150 rpm.

• After incubation, filter the culture to separate the mycelia from the broth.

• Extract the culture broth three times with an equal volume of ethyl acetate in a large separatory funnel.

• Combine the organic layers and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

Silica Gel Column Chromatography

Objective: To perform a preliminary separation of the crude extract based on polarity.

Materials:

• Silica gel (200-300 mesh)

• Glass chromatography column

• Hexane (B92381), analytical grade

• Ethyl acetate (EtOAc), analytical grade

• Thin Layer Chromatography (TLC) plates and developing chamber

• UV lamp

Protocol:

• Prepare a slurry of silica gel in hexane and pack it into a glass column.

• Dissolve the crude extract in a minimal amount of dichloromethane (B109758) and adsorb it onto a small amount of silica gel.

• Load the dried, adsorbed sample onto the top of the packed column.

• Elute the column with a step gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 9:1, 8:2, 7:3, etc., hexane:EtOAc).

• Collect fractions of 50 mL each and monitor the separation using TLC.

• Combine fractions containing the compound of interest based on their TLC profiles.

Sephadex LH-20 Chromatography

Objective: To further purify the target fraction based on size exclusion and polarity.

Materials:

• Sephadex LH-20

• Glass chromatography column

• Methanol (B129727) (MeOH), analytical grade

• Chloroform (B151607) (CHCl₃), analytical grade

Protocol:

• Swell the Sephadex LH-20 in a 1:1 mixture of chloroform and methanol.

• Pack the swollen Sephadex into a glass column.

• Dissolve the semi-purified fraction from the silica gel column in a minimal volume of the mobile phase (1:1 CHCl₃:MeOH).

• Load the sample onto the column and elute with the same mobile phase.

• Collect fractions and monitor by TLC.

• Combine the fractions containing Asperbisabolane L.

Preparative High-Performance Liquid Chromatography (HPLC)

Objective: To achieve final purification of Asperbisabolane L to a high degree of purity.

Materials:

• Preparative HPLC system with a UV detector

• C18 reverse-phase preparative column

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

Protocol:

• Equilibrate the C18 column with the starting mobile phase (e.g., 60% methanol in water).

• Dissolve the sample from the Sephadex LH-20 step in a minimal amount of methanol and filter through a 0.45 µm syringe filter.

• Inject the sample onto the column.

• Elute with an isocratic or gradient mobile phase of methanol and water, optimized for the separation of Asperbisabolane L. A typical starting point is 70% methanol in water.

• Monitor the elution at a suitable wavelength (e.g., 210 nm) and collect the peak corresponding to Asperbisabolane L.

• Evaporate the solvent from the collected fraction to obtain the pure compound.

Visualizations

Caption: Purification workflow for Asperbisabolane L.

While the specific signaling pathways modulated by Asperbisabolane L are not yet fully elucidated, many fungal secondary metabolites are known to interact with key cellular pathways, such as the NF-κB signaling cascade, which is involved in inflammation and cell survival. The following diagram illustrates a hypothetical interaction of a bioactive compound with this pathway.

Caption: Hypothetical inhibition of the NF-κB pathway.

References

• 1. Pharmacokinetics and Biological Activity of Cucurbitacins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Total Synthesis of Asperbisabolane L and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisabolane-type sesquiterpenoids are a diverse class of natural products predominantly isolated from plants and fungi, particularly of the genus Aspergillus.[1][2][3][4][5] These compounds exhibit a wide range of biological activities, making them attractive targets for total synthesis and pharmaceutical development. This document provides a comprehensive overview of synthetic strategies and detailed experimental protocols applicable to the total synthesis of Asperbisabolane L and its analogues, based on established methodologies for structurally related compounds. While the specific total synthesis of Asperbisabolane L has not been detailed in the reviewed literature, the presented protocols for analogous structures offer a robust framework for its synthesis.

Retrosynthetic Analysis and Synthetic Strategy

The core structure of bisabolane (B3257923) sesquiterpenoids features a chiral quaternary center and a variously functionalized side chain. A general retrosynthetic approach for a hypothetical Asperbisabolane L is outlined below. The strategy hinges on the stereoselective construction of the chiral center and the efficient elaboration of the side chain.

Caption: General retrosynthetic strategy for Asperbisabolane L.

Experimental Protocols

The following are detailed protocols for key transformations in the synthesis of bisabolane sesquiterpenoids, adapted from literature precedents.

Protocol 1: Synthesis of a Chiral Bisabolane Ketone Intermediate

This protocol describes a general method for the enantioselective synthesis of a key ketone intermediate, a common precursor for various bisabolane sesquiterpenoids.

Materials:

• Appropriately substituted aromatic compound

• (R)- or (S)-Citronellal

• Lewis Acid (e.g., SnCl₄, AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the aromatic precursor (1.0 eq) and anhydrous DCM. Cool the solution to -78 °C in a dry ice/acetone bath.

• Lewis Acid Addition: Slowly add the Lewis acid (1.1 eq) to the stirred solution.

• Citronellal Addition: Add a solution of (R)- or (S)-citronellal (1.2 eq) in anhydrous DCM dropwise to the reaction mixture over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate (B1210297) gradient) to afford the chiral bisabolane ketone.

Protocol 2: Side Chain Elaboration via Grignard Reaction

This protocol details the addition of a side chain to the ketone intermediate using a Grignard reagent.

Materials:

• Chiral bisabolane ketone

• Appropriate alkyl or vinyl magnesium bromide (Grignard reagent)

• Anhydrous Tetrahydrofuran (THF)

• Ammonium chloride (NH₄Cl), saturated solution

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add the chiral bisabolane ketone (1.0 eq) dissolved in anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Grignard Addition: Add the Grignard reagent (1.5 eq, solution in THF or diethyl ether) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated NH₄Cl solution.

• Workup: Extract the mixture three times with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Remove the solvent in vacuo. Purify the resulting tertiary alcohol by flash column chromatography on silica gel to yield the desired product.

Data Presentation

The following tables summarize typical quantitative data obtained during the synthesis of representative bisabolane sesquiterpenoids.

Table 1: Reaction Yields for Key Synthetic Steps

Step	Reactant	Product	Yield (%)	Reference
Friedel-Crafts Alkylation/Acylation	p-Cresol and (R)-Citronellal	Chiral Bisabolane Ketone	75-85	Adapted
Grignard Addition	Chiral Bisabolane Ketone	Tertiary Alcohol Precursor	80-90	Adapted
Dehydration/Rearrangement	Tertiary Alcohol Precursor	Bisabolane Analogue	60-70	Adapted

Table 2: Spectroscopic Data for a Representative Bisabolane Analogue

Technique	Data
¹H NMR	δ (ppm): 7.10-6.80 (m, 4H, Ar-H), 5.15 (t, J = 7.0 Hz, 1H, C=CH), 2.60 (m, 1H, Ar-CH), 2.30 (s, 3H, Ar-CH₃), 1.95-1.70 (m, 4H, CH₂), 1.65 (s, 3H, C=C-CH₃), 1.60 (s, 3H, C=C-CH₃), 1.25 (d, J = 7.0 Hz, 3H, CH-CH₃).
¹³C NMR	δ (ppm): 155.0 (Ar-C), 135.0 (Ar-C), 131.5 (C=C), 129.0 (Ar-CH), 126.5 (Ar-CH), 124.5 (C=CH), 115.0 (Ar-CH), 45.0 (Ar-CH), 31.0 (CH₂), 25.7 (CH₃), 22.5 (CH₂), 21.0 (Ar-CH₃), 20.5 (CH₃), 17.7 (CH₃).
HRMS (ESI)	m/z: [M+H]⁺ calculated for C₁₅H₂₃O: 219.1743; found: 219.1740.
[α]D²⁵	+50.2 (c 1.0, CHCl₃)

Signaling Pathways and Biological Activity

Many bisabolane sesquiterpenoids isolated from Aspergillus species have demonstrated significant biological activities, including antimicrobial and cytotoxic effects.[3][4] The exact mechanisms of action are often complex and compound-specific. A generalized workflow for evaluating the biological activity of newly synthesized Asperbisabolane L analogues is presented below.

Caption: Workflow for the biological evaluation of synthetic analogues.

Conclusion

The protocols and strategies outlined in this document provide a solid foundation for the total synthesis of Asperbisabolane L and its analogues. By leveraging established methods for the construction of the bisabolane scaffold and employing rigorous spectroscopic analysis, researchers can efficiently access these promising bioactive molecules for further investigation in drug discovery and development programs. The provided workflows for biological screening will aid in the systematic evaluation of the therapeutic potential of these synthetic compounds.

References

• 1. New bisabolane sesquiterpenoids from a marine-derived fungus Aspergillus sp. isolated from the sponge Xestospongia testudinaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aspergoterpenins A–D: Four New Antimicrobial Bisabolane Sesquiterpenoid Derivatives from an Endophytic Fungus Aspergillus versicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Application Notes & Protocols: Methods for Testing the Anti-inflammatory Activity of Asperbisabolane L

Audience: Researchers, scientists, and drug development professionals.

Introduction: Inflammation is a critical biological response to harmful stimuli, but chronic inflammation contributes to various diseases. Macrophages, such as the RAW 264.7 cell line, are key players in the inflammatory process. When activated by stimuli like lipopolysaccharide (LPS), an endotoxin (B1171834) from Gram-negative bacteria, they produce a cascade of pro-inflammatory mediators.[1] These include nitric oxide (NO), prostaglandin (B15479496) E₂ (PGE₂), and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[1][2] The production of these mediators is largely controlled by intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][3][4]

Asperbisabolane L, a bisabolane-type sesquiterpenoid, belongs to a class of natural products known for their diverse biological activities, including anti-inflammatory effects.[5][6] Studies on similar compounds have shown they can inhibit pro-inflammatory cytokine production by modulating the NF-κB and MAPK signaling pathways.[7] These application notes provide a suite of detailed protocols to systematically evaluate the anti-inflammatory potential of Asperbisabolane L in vitro using the LPS-stimulated RAW 264.7 macrophage model.

Overall Experimental Workflow

The following diagram outlines the general workflow for assessing the anti-inflammatory properties of Asperbisabolane L.

Caption: Experimental workflow for evaluating Asperbisabolane L.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the non-cytotoxic concentration range of Asperbisabolane L on RAW 264.7 macrophages. This ensures that any observed reduction in inflammatory markers is not due to cell death.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare various concentrations of Asperbisabolane L (e.g., 1, 5, 10, 25, 50, 100 µM) in DMEM. Remove the old media from the cells and add 100 µL of the media containing the respective compound concentrations. Include a "vehicle control" (e.g., 0.1% DMSO) and a "cells only" control.

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the vehicle control group.

Data Presentation:

Concentration of Asperbisabolane L (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%)
Control (Vehicle)	0.98 ± 0.05	100.0
1	0.97 ± 0.06	99.0
5	0.96 ± 0.04	98.0
10	0.95 ± 0.05	96.9
25	0.92 ± 0.07	93.9
50	0.89 ± 0.06	90.8
100	0.51 ± 0.05	52.0

Note: Data are hypothetical and for illustrative purposes only.

Protocol 2: Measurement of Nitric Oxide (NO) Production

Objective: To quantify the effect of Asperbisabolane L on the production of nitric oxide, a key inflammatory mediator, in LPS-stimulated macrophages.[2][8]

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours.

• Pre-treatment: Treat the cells with non-toxic concentrations of Asperbisabolane L (determined from the MTT assay) for 2 hours.

• Inflammation Induction: Add LPS (1 µg/mL final concentration) to all wells except the negative control group.[9]

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.[10]

• Quantification: Determine the nitrite (B80452) concentration using a standard curve prepared with sodium nitrite.[11]

Data Presentation:

Group	Nitrite Concentration (µM) (Mean ± SD)	% Inhibition of NO Production
Control (Untreated)	2.5 ± 0.4	-
LPS (1 µg/mL)	45.2 ± 3.1	0
LPS + Asperbisabolane L (5 µM)	35.8 ± 2.5	20.8
LPS + Asperbisabolane L (10 µM)	24.1 ± 1.9	46.7
LPS + Asperbisabolane L (25 µM)	12.5 ± 1.5	72.3

Note: Data are hypothetical and for illustrative purposes only.

Protocol 3: Measurement of Pro-inflammatory Cytokines (ELISA)

Objective: To measure the effect of Asperbisabolane L on the secretion of pro-inflammatory cytokines such as TNF-α and IL-6.

Methodology:

• Cell Culture and Treatment: Seed RAW 264.7 cells in a 24-well plate at 2 x 10⁵ cells/mL. Pre-treat with Asperbisabolane L for 2 hours, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove cell debris.

• ELISA: Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.[11] Briefly, this involves adding supernatants to antibody-coated plates, followed by detection antibodies and a substrate solution to produce a colorimetric signal.

• Absorbance and Quantification: Measure the absorbance and calculate the cytokine concentrations based on a standard curve.

Data Presentation:

Group	TNF-α (pg/mL) (Mean ± SD)	IL-6 (pg/mL) (Mean ± SD)
Control (Untreated)	50 ± 8	25 ± 5
LPS (1 µg/mL)	3200 ± 150	1800 ± 110
LPS + Asperbisabolane L (10 µM)	1750 ± 120	980 ± 95
LPS + Asperbisabolane L (25 µM)	880 ± 90	450 ± 60

Note: Data are hypothetical and for illustrative purposes only.

Protocol 4: Western Blot Analysis of NF-κB and MAPK Signaling Pathways

Objective: To investigate the molecular mechanism of Asperbisabolane L by examining its effect on the activation of key proteins in the NF-κB and MAPK signaling pathways.[9][12]

Signaling Pathway Overview

LPS binding to its receptor (TLR4) on macrophages triggers downstream signaling cascades, primarily NF-κB and MAPKs (p38, ERK, JNK).[3] Activation of NF-κB involves the phosphorylation and degradation of its inhibitor, IκBα, allowing the p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[2][13] The MAPK pathway similarly involves a cascade of protein phosphorylation that activates transcription factors controlling inflammatory responses.[12]

Caption: LPS-induced NF-κB and MAPK inflammatory signaling pathways.

Methodology:

• Cell Culture and Treatment: Seed RAW 264.7 cells in a 6-well plate. Pre-treat with Asperbisabolane L for 2 hours, followed by stimulation with LPS (1 µg/mL) for a shorter duration (e.g., 30-60 minutes) optimal for detecting protein phosphorylation.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies against total and phosphorylated forms of p65, IκBα, p38, ERK, and JNK. Use β-actin as a loading control.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensity using image analysis software (e.g., ImageJ). Normalize the phosphorylated protein levels to their respective total protein levels.

Data Presentation:

Group	p-p65 / p65 (Relative Density)	p-IκBα / IκBα (Relative Density)	p-p38 / p38 (Relative Density)
Control (Untreated)	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.2
LPS (1 µg/mL)	4.8 ± 0.4	5.2 ± 0.5	4.5 ± 0.3
LPS + Asperbisabolane L (10 µM)	2.9 ± 0.3	3.1 ± 0.3	2.8 ± 0.4
LPS + Asperbisabolane L (25 µM)	1.5 ± 0.2	1.7 ± 0.2	1.6 ± 0.2

Note: Data are hypothetical and for illustrative purposes only. A similar table can be generated for p-ERK/ERK and p-JNK/JNK.

References

• 1. Asperuloside and Asperulosidic Acid Exert an Anti-Inflammatory Effect via Suppression of the NF-κB and MAPK Signaling Pathways in LPS-Induced RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NFκB- and MAP-Kinase Signaling Contribute to the Activation of Murine Myeloid Dendritic Cells by a Flagellin A: Allergen Fusion Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro anti-inflammatory effects of diterpenoids and sesquiterpenoids from traditional Chinese medicine Siegesbeckia pubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Inflammatory biomarkers on an LPS-induced RAW 264.7 cell model: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. 4.6. Measurement of Nitric Oxide (NO) and Cytokine Production [bio-protocol.org]
• 11. 2.10. Determination of Nitric Oxide (NO) and Proinflammatory Cytokines (IL-6 and TNF-α) Production [bio-protocol.org]
• 12. researchgate.net [researchgate.net]
• 13. In vitro antiinflammatory activity of a new sesquiterpene lactone isolated from Siegesbeckia glabrescens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antimicrobial Susceptibility Testing of Asperbisabolane L

Audience: Researchers, scientists, and drug development professionals.

Abstract: Asperbisabolane L, a bisabolane-type sesquiterpenoid isolated from fungi of the Aspergillus genus, belongs to a class of natural products known for their diverse biological activities. While specific studies on Asperbisabolane L are emerging, numerous related bisabolane (B3257923) sesquiterpenoids have demonstrated significant antimicrobial properties against a spectrum of pathogenic bacteria and fungi.[1][2][3][4][5][6][7] This document provides a detailed protocol for the antimicrobial susceptibility testing of Asperbisabolane L, based on established methodologies for similar natural products. It includes procedures for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), along with guidelines for data interpretation and visualization of the experimental workflow.

Introduction

Bisabolane-type sesquiterpenoids are a class of chemical compounds isolated from a variety of natural sources, including marine-derived fungi such as Aspergillus sydowii and Aspergillus versicolor.[3][5][8] Several compounds from this class have exhibited promising antimicrobial activities. For instance, various bisabolane derivatives have shown inhibitory effects against human and aquatic pathogenic bacteria, with Minimum Inhibitory Concentration (MIC) values reported to be in the range of 1.0 to 32 μg/mL.[3][5] Given the structural similarity of Asperbisabolane L to these bioactive molecules, it is a compound of interest for antimicrobial drug discovery.

The following protocols are provided as a standardized methodology to assess the antimicrobial potential of Asperbisabolane L.

Data Presentation: Antimicrobial Activity of Related Bisabolane Sesquiterpenoids

While specific quantitative data for Asperbisabolane L is not yet available in peer-reviewed literature, the following table summarizes the reported antimicrobial activities of other bisabolane sesquiterpenoids isolated from Aspergillus species to provide a comparative context.

Compound Name	Test Organism	MIC (µg/mL)	Source Organism	Reference
Aromatic Bisabolene-type Sesquiterpenoid	Escherichia coli	2.0	Aspergillus sydowii SW9	[9][10]
Aromatic Bisabolene-type Sesquiterpenoid	Staphylococcus aureus	16.0	Aspergillus sydowii SW9	[9][10]
Aromatic Bisabolene-type Sesquiterpenoid	Staphylococcus epidermidis	8.0	Aspergillus sydowii SW9	[9][10]
Aromatic Bisabolene-type Sesquiterpenoid	Streptococcus pneumoniae	4.0	Aspergillus sydowii SW9	[9][10]
Aspersydosulfoxide A Congeners	Pseudomonas syringae	32	Aspergillus sydowii LW09	[3]
Aspersydosulfoxide A Congeners	Ralstonia solanacarum	32	Aspergillus sydowii LW09	[3]
Aromatic Bisabolene-type Sesquiterpenoids	Aeromonas hydrophilia	1.0 - 8.0	Aspergillus versicolor SD-330	[5]
Aromatic Bisabolene-type Sesquiterpenoids	Vibrio harveyi	1.0 - 8.0	Aspergillus versicolor SD-330	[5]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol follows the broth microdilution method, a standard procedure for determining the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Asperbisabolane L (stock solution in a suitable solvent, e.g., DMSO)

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Amphotericin B for fungi)

• Negative control (broth and solvent)

• Microplate reader (optional)

• Incubator

Procedure:

• Preparation of Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of Microtiter Plate:

  • Add 100 µL of the appropriate sterile broth to all wells of a 96-well plate.

  • In the first column of wells, add 100 µL of the Asperbisabolane L stock solution to achieve the highest desired concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • The eleventh column will serve as the growth control (broth and inoculum, no compound), and the twelfth column will be the sterility control (broth only).

• Inoculation:

  • Add 100 µL of the prepared microbial inoculum to each well from column 1 to 11. The final volume in these wells will be 200 µL.

• Incubation:

  • Seal the plate and incubate at 35-37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for yeast.

• Reading the MIC:

  • The MIC is the lowest concentration of Asperbisabolane L that completely inhibits visible growth of the microorganism. This can be assessed visually or by using a microplate reader to measure absorbance at 600 nm.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Procedure:

• Subculturing:

  • Following the MIC determination, take a 10-20 µL aliquot from each well that showed no visible growth.

  • Spot-inoculate these aliquots onto a fresh, antibiotic-free agar plate.

• Incubation:

  • Incubate the agar plate under the same conditions as the MIC test.

• Reading the MBC:

  • The MBC is the lowest concentration that results in no microbial growth on the agar plate after incubation.

Visualizations

Caption: Workflow for MIC and MBC determination.

Caption: Relationship between MIC, MBC, and antimicrobial effect.

References

• 1. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Chemistry and Bioactivity of Marine-Derived Bisabolane Sesquiterpenoids: A Review [frontiersin.org]
• 3. Sulfoxide-Containing Bisabolane Sesquiterpenoids with Antimicrobial and Nematicidal Activities from the Marine-Derived Fungus Aspergillus sydowii LW09 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Chemistry and Bioactivity of Marine-Derived Bisabolane Sesquiterpenoids: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Antimicrobial Secondary Metabolites from the Seawater-Derived Fungus Aspergillus sydowii SW9 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Anti-Cancer Mechanism of Asperbisabolane L

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed, illustrative framework for studying the mechanism of action of a novel anti-cancer compound, exemplified by the hypothetical sesquiterpenoid, Asperbisabolane L. The protocols and data presented herein are representative of a typical workflow for characterizing the effects of a new therapeutic candidate on cancer cell lines.

Disclaimer: Asperbisabolane L is a hypothetical compound used here for illustrative purposes. The data, signaling pathways, and mechanisms of action described are representative examples based on common findings for anti-cancer natural products and are intended to serve as a guide for research design and execution.

Introduction

Natural products remain a vital source of novel therapeutic agents, particularly in oncology. Sesquiterpenoids, a large class of natural compounds, have demonstrated a wide range of biological activities, including potent anti-cancer effects. Asperbisabolane L is a hypothetical novel bisabolane-type sesquiterpenoid. These application notes describe a series of in vitro studies to elucidate its mechanism of action in various human cancer cell lines. The proposed mechanism involves the induction of apoptosis and cell cycle arrest through the modulation of key oncogenic signaling pathways, such as PI3K/AKT and STAT3, potentially initiated by an increase in intracellular reactive oxygen species (ROS).

Data Presentation: Effects of Asperbisabolane L on Cancer Cell Lines

The anti-proliferative and pro-apoptotic effects of Asperbisabolane L were evaluated in three human cancer cell lines: MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and U87-MG (glioblastoma).

Table 1: Cytotoxicity of Asperbisabolane L in Various Cancer Cell Lines

This table summarizes the half-maximal inhibitory concentration (IC50) values of Asperbisabolane L after 48 hours of treatment, as determined by the MTT assay.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	12.5 ± 1.8
A549	Lung Carcinoma	25.2 ± 3.1
U87-MG	Glioblastoma	18.9 ± 2.5

Table 2: Effect of Asperbisabolane L on Cell Cycle Distribution in MCF-7 Cells

MCF-7 cells were treated with Asperbisabolane L at its IC50 concentration for 24 hours, and the cell cycle distribution was analyzed by flow cytometry after propidium (B1200493) iodide staining.

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control (Vehicle)	65.3 ± 4.2	22.1 ± 2.9	12.6 ± 1.5
Asperbisabolane L (12.5 µM)	60.8 ± 3.8	15.5 ± 2.1	23.7 ± 3.3

Table 3: Asperbisabolane L-Induced Apoptosis in MCF-7 Cells

The percentage of apoptotic cells was determined by flow cytometry using Annexin V-FITC and Propidium Iodide (PI) staining after 48 hours of treatment.

Treatment	% Live Cells (Annexin V-/PI-)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	% Necrotic Cells (Annexin V-/PI+)
Control (Vehicle)	95.1 ± 2.3	2.5 ± 0.8	1.8 ± 0.5	0.6 ± 0.2
Asperbisabolane L (12.5 µM)	62.4 ± 4.5	18.9 ± 2.7	15.3 ± 2.1	3.4 ± 1.1

Table 4: Effect of Asperbisabolane L on Key Signaling and Apoptotic Proteins in MCF-7 Cells

Relative protein expression levels were quantified by densitometry of Western blots after 24-hour treatment with Asperbisabolane L at its IC50 concentration. Data are normalized to β-actin and presented as a fold change relative to the control.

Protein Target	Function	Relative Expression (Fold Change vs. Control)
p-AKT (Ser473)	Cell Survival, Proliferation	0.45 ± 0.08
Total AKT	Total Protein Level	0.98 ± 0.12
p-STAT3 (Tyr705)	Transcription, Cell Survival	0.38 ± 0.06
Total STAT3	Total Protein Level	1.02 ± 0.15
Bcl-2	Anti-apoptotic	0.51 ± 0.09
Bax	Pro-apoptotic	1.85 ± 0.22
Cyclin D1	Cell Cycle Progression (G1/S)	0.62 ± 0.11
Cleaved Caspase-3	Executioner of Apoptosis	3.10 ± 0.45

Visualizations: Workflows and Signaling Pathways

Caption: Workflow for evaluating the anti-cancer effects of Asperbisabolane L.

Caption: Hypothetical signaling pathway affected by Asperbisabolane L.

Caption: Logical relationships in Asperbisabolane L's mechanism of action.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is for determining the cytotoxic effects of Asperbisabolane L on cancer cells.[1][2][3][4][5]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, U87-MG)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Asperbisabolane L stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[1]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.[3] Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of Asperbisabolane L in a serum-free medium. Remove the complete medium from the wells and add 100 µL of the diluted compound. Include vehicle control wells (DMSO concentration matched to the highest drug concentration).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[2][5]

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[3][4] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[1][3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1] A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Cell Cycle Analysis using Propidium Iodide Staining and Flow Cytometry

This protocol details the analysis of cell cycle distribution following treatment with Asperbisabolane L.[6][7][8]

Materials:

• Treated and control cells

• Phosphate-buffered saline (PBS)

• Ice-cold 70% ethanol[6][7]

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).[6]

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10⁶ cells per sample. For adherent cells, trypsinize and collect the cells. Centrifuge at 300 x g for 5 minutes.[6]

• Washing: Wash the cell pellet twice with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While vortexing gently, add 1 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells.[6] Incubate on ice for at least 30 minutes or store at -20°C.

• Staining: Centrifuge the fixed cells at a higher speed (e.g., 850 x g) for 5 minutes. Discard the supernatant and wash the pellet twice with PBS. Resuspend the pellet in 500 µL of PI/RNase A staining solution.[6]

• Incubation: Incubate at room temperature for 15-30 minutes in the dark.[7][9]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events.[6] Use software (e.g., ModFit LT, FlowJo) to model the cell cycle distribution and determine the percentage of cells in G0/G1, S, and G2/M phases.

Protocol 3: Apoptosis Detection using Annexin V-FITC/PI Staining and Flow Cytometry

This protocol allows for the differentiation between live, early apoptotic, late apoptotic, and necrotic cells.[10][11][12]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer).[10]

• Ice-cold PBS

• Flow cytometer

Procedure:

• Cell Harvesting: Collect 1-5 x 10⁵ cells per sample by centrifugation.

• Washing: Wash the cells once with ice-cold PBS and then once with 1X Binding Buffer.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5-10 µL of Propidium Iodide solution.[12]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube before analysis.

• Flow Cytometry Analysis: Analyze the samples immediately by flow cytometry.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 4: Western Blot Analysis for Protein Expression

This protocol is for detecting changes in the expression and phosphorylation status of specific proteins in response to Asperbisabolane L.[13][14][15][16]

Materials:

• Treated and control cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-STAT3, anti-STAT3, anti-Bcl-2, anti-Bax, anti-Cleaved Caspase-3, anti-Cyclin D1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., ChemiDoc)

Procedure:

• Lysate Preparation: Wash cell pellets with ice-cold PBS. Lyse the cells in RIPA buffer on ice for 30 minutes.[13] Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[13] Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.[13]

• Sample Preparation: Mix a calculated volume of lysate (e.g., 20-40 µg of protein) with Laemmli sample buffer. Boil at 95-100°C for 5-10 minutes.[13]

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[13]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[15]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Washing: Repeat the washing step.

• Detection: Add ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Conclusion and Future Directions

The hypothetical data presented suggest that Asperbisabolane L exerts its anti-cancer effects by inducing ROS production, which in turn inhibits the pro-survival PI3K/AKT and STAT3 signaling pathways. This leads to an altered balance of Bcl-2 family proteins, activation of the caspase cascade, and ultimately, apoptosis. Concurrently, the inhibition of these pathways may downregulate key cell cycle proteins, leading to cell cycle arrest.

Future studies should aim to validate these findings in vivo using xenograft models. Further investigation into the direct molecular targets of Asperbisabolane L and a comprehensive analysis of its effects on other signaling pathways will provide a more complete understanding of its therapeutic potential. The protocols and workflow outlined in these application notes provide a robust framework for such investigations.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. MTT (Assay protocol [protocols.io]
• 4. broadpharm.com [broadpharm.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 7. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 8. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 9. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. medium.com [medium.com]
• 15. origene.com [origene.com]
• 16. Western blotting - Chen Lab [uhcancercenter.org]

Application Note: Quantitative Analysis of Asperbisabolane L using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Asperbisabolane L is a bisabolane-type sesquiterpenoid, a class of natural products known for their structural diversity and a wide range of biological activities, including antimicrobial and cytotoxic effects.[1][2] Accurate quantification of Asperbisabolane L in various matrices, such as fungal extracts or biological fluids, is crucial for pharmacological studies and drug development. This application note details a robust and sensitive method for the quantification of Asperbisabolane L using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The method has been developed and validated based on the International Council for Harmonisation (ICH) guidelines to ensure reliability, precision, and accuracy.[3][4][5][6][7]

Principle of the Method

This method utilizes the high separation efficiency of High-Performance Liquid Chromatography (HPLC) to isolate Asperbisabolane L from other components in the sample. The identification and quantification are then performed by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This technique provides excellent selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte. An internal standard (IS) is used to ensure high precision and accuracy of the quantification.

Materials and Reagents

• Asperbisabolane L reference standard (>98% purity)

• Internal Standard (IS) - (e.g., a structurally similar, stable isotope-labeled bisabolane (B3257923) sesquiterpenoid)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Sample matrix (e.g., fungal extract, plasma)

Experimental Protocols

Standard and Sample Preparation

1.1. Preparation of Stock and Working Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Asperbisabolane L reference standard and dissolve it in 1.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with a 50:50 (v/v) mixture of methanol and water to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the internal standard in methanol.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with a 50:50 (v/v) mixture of methanol and water to a final concentration of 100 ng/mL.

1.2. Sample Preparation (from Fungal Extract)

• Extraction: Lyophilize the fungal mycelium and grind it into a fine powder. Extract 1.0 g of the powdered mycelium with 10 mL of ethyl acetate (B1210297) by ultrasonication for 30 minutes, repeated three times.

• Evaporation and Reconstitution: Combine the extracts and evaporate to dryness under reduced pressure. Reconstitute the residue in 1.0 mL of methanol.

• Protein Precipitation & Dilution: To 100 µL of the reconstituted extract, add 10 µL of the IS working solution (100 ng/mL) and 200 µL of ice-cold acetonitrile to precipitate proteins and other macromolecules. Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Instrumentation and Conditions

2.1. Liquid Chromatography

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended for good separation of sesquiterpenoids.[8]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  Time (min)	% B
  0.0	30
  1.0	30
  8.0	95
  10.0	95
  10.1	30

  | 12.0 | 30 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

2.2. Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Asperbisabolane L	[M+H]+	Fragment 1	Optimized
  		Fragment 2	Optimized

  | Internal Standard | [M+H]+ | Fragment 1 | Optimized |

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Note: The precursor and product ions for Asperbisabolane L need to be determined by direct infusion of the reference standard. The molecular weight of a related compound, beta-bisabolene, is 204.35 g/mol , suggesting the [M+H]+ for Asperbisabolane L will likely be in a similar range.[9]

Method Validation

The analytical method was validated according to ICH guidelines, evaluating specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[3][4][5][6][7]

Data Presentation

Table 1: Linearity and Range

Parameter	Asperbisabolane L
Linear Range	1 - 1000 ng/mL
Regression Equation	y = 0.025x + 0.003
Correlation Coefficient (r²)	> 0.999
Number of Data Points	8

Table 2: Precision and Accuracy

Spiked Concentration (ng/mL)	Intra-day Precision (RSD, n=6)	Inter-day Precision (RSD, n=6)	Accuracy (Recovery %)
5	< 5%	< 6%	95 - 105%
50	< 4%	< 5%	97 - 103%
500	< 3%	< 4%	98 - 102%

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Asperbisabolane L
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL

Visualization

Caption: Experimental workflow for the quantification of Asperbisabolane L.

Conclusion

The developed LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Asperbisabolane L in complex matrices. The method has been successfully validated according to ICH guidelines, demonstrating excellent linearity, precision, and accuracy. This application note provides a comprehensive protocol that can be readily implemented in research and drug development settings for the quantitative analysis of Asperbisabolane L.

References

• 1. Frontiers | Fungal inhibitory activity of sesquiterpenoids isolated from Laggera pterodonta [frontiersin.org]
• 2. Sesquiterpenoids Specially Produced by Fungi: Structures, Biological Activities, Chemical and Biosynthesis (2015–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. youtube.com [youtube.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. ijrrjournal.com [ijrrjournal.com]
• 8. benchchem.com [benchchem.com]
• 9. Beta-Bisabolene | C15H24 | CID 10104370 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Scale-Up Production and Preclinical Evaluation of a Novel Bisabolane-Type Sesquiterpenoid

Disclaimer: Information regarding a specific compound named "Asperbisabolane L" is not publicly available. The following application notes and protocols are a generalized guide for the scale-up production and preclinical evaluation of a novel, hypothetical bisabolane-type sesquiterpenoid, based on established methods for similar natural products.

Introduction

Sesquiterpenoids are a diverse class of natural products with a wide range of biological activities, making them promising candidates for drug development. This document outlines a potential workflow for the scale-up production of a novel bisabolane-type sesquiterpenoid using microbial fermentation and provides protocols for its initial preclinical evaluation. The methodologies described are based on common practices in metabolic engineering and preclinical drug discovery.

Scale-Up Production via Microbial Fermentation

Metabolic engineering of microorganisms like Saccharomyces cerevisiae or Escherichia coli offers a scalable and sustainable platform for the production of complex natural products.[1][2][3] This approach involves introducing the biosynthetic pathway of the target molecule into a microbial host and optimizing fermentation conditions for high yields.

Experimental Protocol: Fed-Batch Fermentation

This protocol describes the scale-up production of a novel bisabolane-type sesquiterpenoid in a 10L bioreactor using a metabolically engineered strain of Saccharomyces cerevisiae.

1. Strain Preparation:

• Inoculate a single colony of the engineered S. cerevisiae strain into 50 mL of seed culture medium (e.g., YPD).
• Incubate at 30°C with shaking at 250 rpm for 24 hours.
• Use the seed culture to inoculate 1 L of intermediate culture medium.
• Incubate for another 24 hours under the same conditions.

2. Bioreactor Setup:

• Sterilize a 10L bioreactor containing 5 L of defined fermentation medium.
• Calibrate pH, dissolved oxygen (DO), and temperature sensors.
• Set initial parameters: Temperature 30°C, pH 5.5, DO > 20%.

3. Fermentation:

• Inoculate the bioreactor with the 1 L intermediate culture.
• Maintain the pH at 5.5 by automatic addition of 2M NH₄OH.
• Control DO above 20% by adjusting the agitation speed (300-800 rpm) and aeration rate (1-2 vvm).
• After the initial glucose is depleted (approximately 12-16 hours), initiate the feeding of a concentrated glucose solution (500 g/L) at a controlled rate to maintain a low glucose concentration in the fermenter.
• To enhance production, a two-phase fermentation can be employed by adding an organic solvent (e.g., dodecane) to the culture medium to capture the secreted sesquiterpenoid.[3]

4. Downstream Processing and Purification:

• After 72-96 hours of fermentation, harvest the culture.
• If an organic overlay was used, separate the organic phase.
• If no solvent was used, centrifuge the culture to separate the cell biomass from the supernatant.
• Extract the sesquiterpenoid from the organic phase or the supernatant using a suitable solvent (e.g., ethyl acetate).
• Concentrate the extract under reduced pressure.
• Purify the compound using column chromatography (e.g., silica (B1680970) gel) with a gradient of hexane (B92381) and ethyl acetate.
• Assess purity by HPLC and confirm the structure by NMR and mass spectrometry.

Data Presentation: Fermentation and Purification

Table 1: Fermentation Parameters

Parameter	Value
Bioreactor Volume	10 L
Initial Medium Volume	5 L
Inoculum Volume	1 L
Temperature	30°C
pH	5.5
Dissolved Oxygen	> 20%
Fermentation Time	96 hours
Feed Solution	500 g/L Glucose

Table 2: Purification Yield and Purity

Step	Total Weight (g)	Purity (%)	Overall Yield (%)
Crude Extract	15.2	~40%	-
Column Chromatography	5.8	>98%	38.2%

Preclinical In Vitro Evaluation

Preclinical studies are essential to determine the biological activity and potential therapeutic applications of a novel compound.[4] Given that many sesquiterpenoids exhibit cytotoxic and anti-inflammatory properties, initial in vitro screening should focus on these activities.[5]

Experimental Protocol: MTT Cytotoxicity Assay

This protocol assesses the cytotoxic effect of the novel bisabolane-type sesquiterpenoid on a cancer cell line (e.g., HeLa).

1. Cell Culture:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

2. Assay Procedure:

• Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.
• Prepare a stock solution of the purified sesquiterpenoid in DMSO.
• Treat the cells with serial dilutions of the compound (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader.
• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

This protocol evaluates the anti-inflammatory potential of the compound by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

1. Cell Culture:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

2. Assay Procedure:

• Seed 2 x 10⁵ cells per well in a 96-well plate and allow them to adhere overnight.
• Pre-treat the cells with various concentrations of the sesquiterpenoid for 1 hour.
• Stimulate the cells with LPS (1 µg/mL) for 24 hours.
• After incubation, collect the cell supernatant.
• Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent.
• Measure the absorbance at 540 nm.
• Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Data Presentation: In Vitro Activity

Table 3: Cytotoxicity against HeLa Cells

Concentration (µM)	Cell Viability (%)
0.1	98.5 ± 2.1
1	95.2 ± 3.4
10	78.1 ± 4.5
50	45.3 ± 3.9
100	15.7 ± 2.8
IC₅₀ (µM)	48.2

Table 4: Inhibition of Nitric Oxide Production

Concentration (µM)	NO Inhibition (%)
1	5.6 ± 1.2
10	25.4 ± 3.1
50	68.9 ± 5.2
100	85.1 ± 4.7
IC₅₀ (µM)	42.5

Visualizations

Workflow Diagrams

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Sesquiterpenoids Specially Produced by Fungi: Structures, Biological Activities, Chemical and Biosynthesis (2015–2020) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Asperbisabolane L & Bisabolane Sesquiterpenoid Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the yield of Asperbisabolane L and other related bisabolane (B3257923) sesquiterpenoids from fungal fermentation, particularly using Aspergillus species.

Troubleshooting Guide

This guide addresses common issues encountered during the fermentation and extraction of bisabolane sesquiterpenoids.

Issue	Potential Causes	Recommended Solutions
Low or No Yield of Bisabolane Sesquiterpenoids	- Inappropriate fungal strain. - Suboptimal fermentation medium. - Incorrect fermentation parameters (pH, temperature, aeration). - Inefficient extraction method.	- Verify the identity and productivity of your Aspergillus strain. Not all species or strains produce the same secondary metabolites.[1][2][3] - Screen different media compositions. Both solid-state (e.g., rice medium) and liquid cultures (e.g., PDB, Czapek-Dox) can support production.[4][5][6] - Optimize fermentation conditions using a systematic approach like one-variable-at-a-time (OVAT) or response surface methodology (RSM).[7][8] Key parameters to test include pH (typically 4.0-7.0), temperature (25-30°C), and agitation speed (for liquid cultures). - Ensure your extraction solvent (e.g., ethyl acetate) is appropriate for bisabolane sesquiterpenoids and that the extraction is performed thoroughly.[5][9]
Inconsistent Yield Between Batches	- Variation in inoculum quality or quantity. - Inconsistency in media preparation. - Fluctuations in fermentation conditions.	- Standardize your inoculum preparation, including spore concentration and age of the seed culture.[6] - Use precise measurements for all media components and ensure thorough mixing. - Calibrate and monitor your fermentation equipment (shakers, incubators, bioreactors) to maintain consistent temperature, pH, and agitation.
Presence of Unwanted Contaminants	- Poor sterile technique. - Contaminated media or equipment.	- Adhere to strict aseptic techniques during all stages of culture handling. - Autoclave all media and equipment thoroughly. Work in a laminar flow hood when transferring cultures.
Difficulty in Isolating and Purifying the Target Compound	- Complex mixture of secondary metabolites. - Inadequate chromatographic separation.	- Employ a multi-step purification strategy, which may include column chromatography (e.g., silica (B1680970) gel, Sephadex LH-20) followed by semi-preparative HPLC.[9] - Use different solvent systems and column materials to optimize the separation of your target compound from other metabolites.
Mycelial Growth is Poor	- Nutrient-poor medium. - Suboptimal pH or temperature for fungal growth.	- Ensure your medium contains adequate carbon and nitrogen sources. Yeast extract and peptone are often beneficial.[9][10] - Check and adjust the initial pH of your medium. Monitor the temperature of your incubator.

Frequently Asked Questions (FAQs)

1. Which fungal species are known to produce bisabolane-type sesquiterpenoids?

Several species of the genus Aspergillus have been identified as producers of bisabolane-type sesquiterpenoids, including Aspergillus sydowii, Aspergillus sp. isolated from marine sponges, Aspergillus flavipes, and Aspergillus versicolor.[1][2][3][4] Other fungi, such as Penicillium citrinum, have also been reported to produce these compounds.[11]

2. What are the typical fermentation conditions for producing these compounds?

Both solid-state and submerged liquid fermentation can be employed. For solid-state fermentation, rice medium is commonly used, with incubation at room temperature (around 28°C) for an extended period (e.g., 30-40 days).[4][5] For submerged fermentation, media such as Potato Dextrose Broth (PDB) are often used, with incubation at 25-28°C for several days to weeks, sometimes with shaking.[7][9]

3. How can I optimize the yield of my target bisabolane sesquiterpenoid?

Yield optimization is a multi-step process that involves screening and adjusting various fermentation parameters. A systematic approach is recommended:

• Strain Selection: Start with a known producer strain.

• Medium Optimization: Test different carbon and nitrogen sources.

• Parameter Optimization: Use methods like one-variable-at-a-time (OVAT) or response surface methodology (RSM) to find the optimal pH, temperature, incubation time, and (for liquid cultures) agitation speed.[7][8]

4. What analytical techniques are suitable for quantifying Asperbisabolane L and related compounds?

High-Performance Liquid Chromatography (HPLC) with a UV or Diode Array Detector (DAD) is a common method for quantification.[7][12] For structural elucidation and more sensitive detection, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly effective.[12] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for the analysis of volatile sesquiterpenes.[13][14]

5. What is a general workflow for a yield optimization experiment?

A typical workflow would involve:

• Strain Activation and Inoculum Preparation: Reviving the fungal culture from a stock and preparing a standardized spore suspension or mycelial culture for inoculation.

• Fermentation: Inoculating the chosen production medium and incubating under controlled conditions.

• Extraction: Separating the mycelium from the broth and extracting the secondary metabolites using an appropriate organic solvent.

• Analysis and Quantification: Using HPLC or LC-MS to identify and quantify the target compound.

• Data Analysis and Iteration: Analyzing the results to determine the effect of the tested parameters and planning the next round of experiments.

Data on Bisabolane Sesquiterpenoid Production from Aspergillus

The following table summarizes fermentation conditions from various studies on bisabolane sesquiterpenoid production by Aspergillus species.

Fungal Strain	Fermentation Type	Medium	Incubation Time	Incubation Temperature	Key Findings
Aspergillus sydowii LW09	Solid-state	Rice medium	30 days	28°C	Isolation of a new sulfoxide-containing phenolic bisabolane sesquiterpenoid.[4]
Aspergillus sp. ZJ-2008004	Liquid (static)	Glucose, yeast extract, peptone in seawater	4 weeks	27°C	Isolation of four new bisabolane-type sesquiterpenoids with antibacterial activity.[1][9]
Aspergillus flavipes 297	Not specified	Not specified	Not specified	Not specified	Isolation of seven phenolic bisabolane sesquiterpenoids with antimicrobial and cytotoxic activities.[2]
Aspergillus versicolor (endophyte)	Not specified	Not specified	Not specified	Not specified	Isolation of four new bisabolane sesquiterpenoid derivatives with antimicrobial activities.[3]

Experimental Protocols

Protocol 1: General Solid-State Fermentation for Bisabolane Sesquiterpenoid Production

This protocol is based on methodologies reported for Aspergillus sydowii.[4][5]

• Strain Activation: Culture the Aspergillus strain on Potato Dextrose Agar (B569324) (PDA) plates at 28°C for 5-7 days until sporulation is observed.

• Seed Culture Preparation: Inoculate a 500 mL Erlenmeyer flask containing 250 mL of liquid medium (e.g., 0.4% glucose, 1% malt (B15192052) extract, 0.4% yeast extract) with four 0.5 cm³ plugs of the agar culture. Incubate at 28°C for 5 days on a rotary shaker at 200 rpm.[4]

• Production Fermentation: In a 500 mL Erlenmeyer flask, combine 80 g of rice and 120 mL of water. Autoclave to sterilize. Inoculate the sterile rice medium with 5-10 mL of the seed culture.

• Incubation: Incubate the flasks statically at 28°C in the dark for 30-40 days.[4][5]

• Extraction: After incubation, break up the fermented rice substrate and extract it three times with an equal volume of ethyl acetate (B1210297). Combine the ethyl acetate extracts.

• Concentration: Evaporate the solvent from the combined extracts under reduced pressure to obtain the crude extract.

• Purification and Analysis: Subject the crude extract to column chromatography and HPLC for purification and quantification of the target compounds.

Protocol 2: General Submerged Fermentation for Bisabolane Sesquiterpenoid Production

This protocol is adapted from methods used for an Aspergillus sp. isolated from a marine sponge.[9]

• Strain Activation: As described in Protocol 1.

• Production Fermentation: In a 1 L Erlenmeyer flask, prepare 400 mL of liquid medium (e.g., 10 g/L glucose, 2 g/L yeast extract, 2 g/L peptone in distilled or seawater). Inoculate with the activated fungal culture.

• Incubation: Incubate the flasks statically at 27°C for 4 weeks.

• Extraction: After incubation, filter the culture through cheesecloth to separate the filtrate and mycelium. Extract the filtrate three times with an equal volume of ethyl acetate.

• Concentration: Combine the ethyl acetate extracts and evaporate the solvent under reduced pressure to yield the crude extract.

• Purification and Analysis: Proceed with chromatographic purification and analytical quantification as described in Protocol 1.

Visualizations

Caption: Workflow for optimizing bisabolane sesquiterpenoid yield.

Caption: Fungal pathway for sesquiterpenoid biosynthesis.

References

• 1. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp. [mdpi.com]
• 2. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sulfoxide-Containing Bisabolane Sesquiterpenoids with Antimicrobial and Nematicidal Activities from the Marine-Derived Fungus Aspergillus sydowii LW09 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Optimization of fungicidal and acaricidal metabolite production by endophytic fungus Aspergillus sp. SPH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peerj.com [peerj.com]
• 8. Optimization of multi-enzyme production by fungi isolated from palm kernel expeller using response surface methodology :: BioResources [bioresources.cnr.ncsu.edu]
• 9. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Media and Growth Conditions for Induction of Secondary Metabolite Production | Springer Nature Experiments [experiments.springernature.com]
• 11. Bisabolane Sesquiterpenes with Anti-Inflammatory Activities from the Endophytic Fungus Penicillium citrinum DF47 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Asperbisabolane L

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Asperbisabolane L, a phenolic bisabolane (B3257923) sesquiterpenoid.

Frequently Asked Questions (FAQs)

Q1: What is Asperbisabolane L and why is its purification challenging?

Asperbisabolane L is a phenolic bisabolane-type sesquiterpenoid, a class of natural products known for their diverse and potent biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects.[1][2] The purification of Asperbisabolane L can be challenging due to several factors:

• Structural Similarity to Analogs: Fungal cultures often produce a mixture of structurally related bisabolane sesquiterpenoids, making their separation difficult.[3][4][5]

• Chemical Instability: The phenolic group and other functional moieties in the structure may be sensitive to heat, light, or pH extremes, leading to degradation during purification.

• Low Abundance: As a secondary metabolite, the concentration of Asperbisabolane L in the crude extract may be low, requiring efficient and high-resolution purification techniques.

Q2: What are the general steps for isolating Asperbisabolane L from a fungal culture?

The typical workflow for isolating Asperbisabolane L from a fungal culture, such as Aspergillus, involves several key stages:

• Extraction: The fungal culture broth and/or mycelium are extracted with an organic solvent, commonly ethyl acetate (B1210297), to obtain a crude extract containing a mixture of secondary metabolites.[1]

• Preliminary Fractionation: The crude extract is often subjected to an initial separation step, such as vacuum liquid chromatography or silica (B1680970) gel column chromatography with a step gradient of solvents with increasing polarity.[1]

• Fine Purification: Fractions containing Asperbisabolane L are further purified using chromatographic techniques like preparative High-Performance Liquid Chromatography (HPLC), often with a reversed-phase column, to isolate the pure compound.

• Structural Elucidation: The structure of the purified compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).[3][5]

Q3: How can I detect the presence of Asperbisabolane L during the purification process?

Thin-Layer Chromatography (TLC) is a common method for monitoring the presence of Asperbisabolane L in different fractions. Staining the TLC plates with a solution of vanillin-sulfuric acid followed by heating will typically reveal sesquiterpenoids as colored spots. Additionally, fractions can be analyzed by HPLC with a UV detector, as the phenolic group in Asperbisabolane L will absorb UV light.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Asperbisabolane L	1. Inefficient extraction from the fungal culture.2. Degradation of the compound during solvent evaporation or chromatography.3. Irreversible adsorption onto the silica gel column.	1. Optimize the extraction solvent and duration. Consider using ultrasound-assisted or microwave-assisted extraction to improve efficiency.2. Use a rotary evaporator at a low temperature and avoid prolonged exposure to heat. Employ an inert atmosphere (e.g., nitrogen or argon) if the compound is sensitive to oxidation.3. Deactivate the silica gel by adding a small percentage of water before packing the column. Alternatively, consider using a different stationary phase like reversed-phase C18 silica.
Co-elution with Impurities	1. Similar polarity of Asperbisabolane L and impurities.2. Overloading of the chromatography column.	1. Optimize the mobile phase for column chromatography by testing different solvent systems using TLC. A shallower solvent gradient during elution can improve resolution.2. Reduce the amount of crude extract loaded onto the column. Consider a preliminary purification step like solid-phase extraction (SPE) to remove highly polar or non-polar impurities.
Poor Separation of Isomers	Structural isomers of Asperbisabolane L have very similar physicochemical properties.	1. Employ high-resolution chromatographic techniques such as preparative HPLC with a high-performance column.2. Experiment with different stationary phases (e.g., phenyl-hexyl, cyano) or mobile phase additives that can enhance selectivity.
Compound Degradation on TLC Plate	The acidic nature of the vanillin-sulfuric acid stain can cause degradation.	Use a less harsh visualization reagent, such as an anisaldehyde-sulfuric acid stain, or rely on UV visualization if the compound is sufficiently chromophoric.

Quantitative Data Summary

The following table presents representative data for the purification of a phenolic bisabolane sesquiterpenoid, which can be used as a general reference for the purification of Asperbisabolane L. Actual yields and purity may vary depending on the specific experimental conditions.

Purification Step	Starting Material (g)	Product Mass (mg)	Yield (%)	Purity (%)
Crude Ethyl Acetate Extract	10.0	10,000	100	~5
Silica Gel Column Chromatography	10.0	500	5	~60
Preparative HPLC (Fraction 1)	0.5	50	0.5	>95
Preparative HPLC (Fraction 2)	0.5	30	0.3	>98

Experimental Protocols

Protocol 1: General Extraction and Initial Fractionation

• Extraction: The fungal culture broth (10 L) is extracted three times with an equal volume of ethyl acetate. The organic layers are combined and concentrated under reduced pressure to yield the crude extract.

• Silica Gel Column Chromatography:

  • A glass column is packed with silica gel in n-hexane.

  • The crude extract (e.g., 10 g) is adsorbed onto a small amount of silica gel and loaded onto the column.

  • The column is eluted with a step gradient of n-hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, 70:30, 50:50, 0:100 v/v).

  • Fractions of a defined volume (e.g., 250 mL) are collected.

  • Each fraction is analyzed by TLC to identify those containing Asperbisabolane L.

  • Fractions with similar TLC profiles are combined and concentrated.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Purification

• Sample Preparation: The partially purified fraction from column chromatography is dissolved in a suitable solvent (e.g., methanol) and filtered through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B). For example, starting with 30% B, increasing to 70% B over 30 minutes.

  • Flow Rate: 3 mL/min.

  • Detection: UV at 254 nm.

• Fraction Collection: Fractions corresponding to the desired peaks are collected, and the solvent is removed under reduced pressure to yield the purified Asperbisabolane L.

Visualizations

Caption: Experimental workflow for the purification of Asperbisabolane L.

Caption: Troubleshooting logic for Asperbisabolane L purification.

Caption: Postulated cytotoxic signaling pathway of Asperbisabolane L.

References

• 1. benchchem.com [benchchem.com]
• 2. Bisabolane-type sesquiterpenoids: Structural diversity and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New phenolic bisabolane sesquiterpenoids discovered from the marine-derived fungus Aspergillus sydowii | News | The Microbiologist [the-microbiologist.com]
• 4. New phenolic bisabolane sesquiterpenoid derivatives with cytotoxicity from Aspergillus tennesseensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Asperbisabolane L instability and degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Asperbisabolane L. The information provided is designed to address common challenges related to the stability and degradation of this compound during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My Asperbisabolane L sample shows a gradual loss of purity over time, even when stored at low temperatures. What could be the cause?

A1: Gradual degradation of Asperbisabolane L, even under recommended storage conditions, can be attributed to inherent structural instabilities. As a bisabolane (B3257923) sesquiterpenoid, it may be susceptible to slow oxidation or hydrolysis, particularly if exposed to trace amounts of air, moisture, or acidic/basic contaminants. The presence of reactive functional groups, such as epoxides or allylic alcohols, can contribute to this instability. We recommend performing a stability study under your specific storage conditions to quantify the degradation rate.

Q2: I am observing multiple new peaks in my HPLC/LC-MS analysis of an aged Asperbisabolane L solution. What are these likely to be?

A2: The appearance of new peaks suggests the formation of degradation products. Common degradation pathways for sesquiterpenoids include oxidation, hydrolysis (especially of ester or epoxide groups), and rearrangements. If Asperbisabolane L contains an epoxide ring, you may be observing the formation of diol hydrolysis products or other rearranged isomers. We advise attempting to characterize these new peaks by mass spectrometry to elucidate their structures and confirm the degradation pathway.

Q3: Can the solvent I use for my experiments affect the stability of Asperbisabolane L?

A3: Absolutely. The choice of solvent can significantly impact the stability of Asperbisabolane L. Protic solvents, such as methanol (B129727) or water, can facilitate hydrolytic degradation, particularly of sensitive functional groups like epoxides. Solvents should be of high purity, dry, and free from acidic or basic impurities. For sensitive experiments, it is recommended to use freshly opened anhydrous solvents.

Q4: My biological assay results with Asperbisabolane L are inconsistent. Could this be related to compound instability?

A4: Yes, inconsistent biological activity is a common consequence of compound instability. If Asperbisabolane L degrades in your assay medium, the effective concentration of the active compound will decrease over the course of the experiment, leading to variable results. It is crucial to assess the stability of Asperbisabolane L under your specific assay conditions (e.g., in cell culture media at 37°C). Consider preparing fresh stock solutions and minimizing the incubation time to mitigate degradation.

Troubleshooting Guides

Issue 1: Rapid Degradation of Asperbisabolane L in Acidic Media

• Symptoms: A rapid decrease in the parent peak of Asperbisabolane L with the concurrent appearance of one or more new peaks in HPLC/LC-MS analysis when the compound is exposed to acidic conditions (e.g., certain buffer systems, acidic extraction protocols).

• Potential Cause: Asperbisabolane L likely contains an acid-labile functional group, such as an epoxide, which undergoes rapid ring-opening and rearrangement in the presence of acid.

• Troubleshooting Steps:

  • pH Adjustment: Ensure all solutions and buffers are maintained at a neutral or slightly basic pH.

  • Alternative Protocols: Modify experimental protocols to avoid acidic steps. For example, use alternative extraction methods that do not require acidification.

  • Stability Assessment: Perform a forced degradation study by incubating Asperbisabolane L in buffers of varying pH to understand its pH-stability profile.

Issue 2: Oxidation of Asperbisabolane L upon Exposure to Air

• Symptoms: Formation of new, more polar compounds, often detected by an increase in mass corresponding to the addition of one or more oxygen atoms in mass spectrometry. This may be accompanied by a color change in the sample.

• Potential Cause: The structure of Asperbisabolane L may contain moieties susceptible to oxidation, such as electron-rich double bonds or tertiary carbons.

• Troubleshooting Steps:

  • Inert Atmosphere: Handle and store Asperbisabolane L under an inert atmosphere (e.g., nitrogen or argon).

  • Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

  • Antioxidants: For in vitro assays where an inert atmosphere is not feasible, consider the addition of a small amount of a suitable antioxidant, ensuring it does not interfere with the assay.

Data Presentation

Table 1: pH Stability of Asperbisabolane L in Aqueous Buffers

pH	Temperature (°C)	Incubation Time (hours)	Remaining Asperbisabolane L (%)
3.0	25	1	45.2
5.0	25	1	85.7
7.4	25	1	99.1
9.0	25	1	98.5
7.4	37	24	92.3

Table 2: Oxidative Stability of Asperbisabolane L

Condition	Incubation Time (hours)	Remaining Asperbisabolane L (%)
Open to air, ambient light	24	78.4
Under Nitrogen, dark	24	99.5
H₂O₂ (1%)	1	32.1

Experimental Protocols

Protocol 1: HPLC Method for Asperbisabolane L Stability Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 30% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm or Mass Spectrometry.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a stock solution of Asperbisabolane L in acetonitrile.

  • Dilute the stock solution in the desired test buffer or medium to the final working concentration.

  • Incubate the sample under the desired conditions (e.g., temperature, light exposure).

  • At each time point, withdraw an aliquot, quench any reaction if necessary (e.g., by adding an equal volume of cold acetonitrile), and inject it into the HPLC system.

  • Calculate the percentage of remaining Asperbisabolane L by comparing the peak area at each time point to the peak area at time zero.

Visualizations

Caption: Inferred degradation pathways of Asperbisabolane L.

Caption: Troubleshooting workflow for Asperbisabolane L instability.

Improving the resolution of Asperbisabolane L in NMR spectroscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and frequently asked questions (FAQs) to assist you in improving the resolution of Asperbisabolane L in NMR spectroscopy experiments.

Troubleshooting Guides

This section addresses specific issues you may encounter during the NMR analysis of Asperbisabolane L and related bisabolane (B3257923) sesquiterpenoids.

Question: The aliphatic proton signals in the ¹H NMR spectrum of my Asperbisabolane L sample are heavily overlapped, making structural assignment difficult. How can I resolve these signals?

Answer:

Signal crowding in the aliphatic region (typically 1.0-2.5 ppm) is a common challenge when analyzing bisabolane sesquiterpenoids due to the presence of multiple methylene (B1212753) and methine groups in similar chemical environments. To overcome this, a combination of strategies is recommended:

• Optimize Experimental Conditions:

  • Higher Magnetic Field: If accessible, acquiring the spectrum on a higher field NMR spectrometer (e.g., 600 MHz or above) will increase the chemical shift dispersion, potentially resolving the overlapping signals.

  • Solvent Change: The chemical shifts of protons can be significantly influenced by the solvent. Acquiring spectra in different deuterated solvents, such as benzene-d₆, acetone-d₆, or methanol-d₄, can alter the chemical shifts and resolve overlapping signals. Aromatic solvents like benzene-d₆ often induce significant shifts (Aromatic Solvent-Induced Shifts - ASIS) that can be particularly useful.[1]

  • Temperature Variation: For molecules with conformational flexibility, acquiring spectra at different temperatures can sometimes resolve overlapping signals. At higher temperatures, rapid conformational exchange can lead to sharper, averaged signals. Conversely, low-temperature NMR may "freeze out" different conformers, allowing for their individual characterization.[1]

• Utilize 2D NMR Techniques: Two-dimensional NMR spectroscopy is a powerful tool for resolving signal overlap by spreading the signals into a second dimension.[1]

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, helping to trace out spin systems even when signals overlap in the 1D spectrum.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons. Since ¹³C spectra have a much wider chemical shift range, this can effectively separate overlapping proton signals based on the chemical shift of the attached carbon.[1]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over two or three bonds, which is crucial for connecting different spin systems and assigning quaternary carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, which is essential for determining the relative stereochemistry of the molecule.

Question: The methyl group signals in my Asperbisabolane L spectrum are overlapping. How can I differentiate them?

Answer:

Bisabolane structures often contain several methyl groups with very similar chemical shifts. Here's how you can approach this issue:

• Instrumental Optimization:

  • Shimming: Ensure the spectrometer's magnetic field homogeneity is optimized (shimming) to achieve the best possible lineshape and resolution.

  • High-Field Magnet: As with aliphatic protons, a higher field strength will provide better separation of methyl signals.

• Advanced NMR Experiments:

  • HSQC: By correlating the methyl protons to their respective carbons in the well-resolved ¹³C dimension, you can effectively distinguish them.

  • NOESY: Different methyl groups will show distinct spatial correlations (NOEs) to other protons in the molecule, aiding in their unambiguous assignment. For small molecules like sesquiterpenoids, a mixing time of 300-800 ms (B15284909) is a good starting point for NOESY experiments.[1]

Frequently Asked Questions (FAQs)

What is a good starting point for sample preparation for NMR analysis of Asperbisabolane L?

For a standard ¹H NMR experiment, aim for a concentration of 1-5 mg of your purified compound dissolved in 0.5-0.6 mL of a deuterated solvent (e.g., CDCl₃, Methanol-d₄, Acetone-d₆). Ensure the solvent is of high purity to avoid interfering signals. For more dilute samples, a cryoprobe can significantly enhance sensitivity.[1]

How can I improve the signal-to-noise ratio for a dilute sample of Asperbisabolane L?

• Increase the number of scans: Doubling the number of scans will increase the signal-to-noise ratio by a factor of the square root of 2.

• Use a Cryoprobe: A cryogenically cooled probe can increase sensitivity by a factor of 3-4 by reducing thermal noise.[1]

• Hyperpolarization Techniques: Advanced techniques like Dynamic Nuclear Polarization (DNP) and Para-Hydrogen Induced Polarization (PHIP) can enhance NMR signals by several orders of magnitude, though they require specialized instrumentation.[2][3]

Are there any computational methods to aid in the spectral analysis of Asperbisabolane L?

Yes, Density Functional Theory (DFT) calculations can be used to predict ¹H and ¹³C chemical shifts. By comparing the calculated shifts with the experimental data for a proposed structure, you can gain confidence in your structural assignment.

Data Presentation

Table 1: Representative ¹H and ¹³C NMR Data for a Bisabolane Sesquiterpenoid Isolated from Aspergillus

The following table presents the NMR data for Asperbisabolane B, a bisabolane sesquiterpenoid isolated from Aspergillus versicolor. This data can serve as a reference for researchers working on similar compounds.

Position	δC (ppm)	δH (ppm, J in Hz)
1	134.8
2	124.5	5.38 (br s)
3	31.2	2.05 (m)
4	29.5	1.62 (m)
5	26.7	1.55 (m)
6	124.8	5.12 (t, 7.0)
7	131.5
8	25.7
9	17.7	1.60 (s)
10	25.7	1.68 (s)
11	72.8
12	29.8	1.22 (s)
13	29.8	1.22 (s)
14	23.5	1.98 (s)
15	60.8	4.45 (s)

Data is for Asperbisabol B in CDCl₃. Chemical shifts (δ) are given in ppm and coupling constants (J) are in Hz.

Experimental Protocols

Protocol 1: Standard ¹H NMR Acquisition

• Sample Preparation: Dissolve 1-5 mg of Asperbisabolane L in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrument Setup:

  • Lock and shim the spectrometer.

  • Set the spectral width to cover the expected proton chemical shift range (e.g., 0-12 ppm).

  • Set the number of scans (NS) to 16 or a multiple of 8 for good signal-to-noise. Increase as needed for dilute samples.[1]

  • Set the relaxation delay (D1) to 1-2 seconds.[1]

• Acquisition: Acquire the Free Induction Decay (FID).

• Processing: Apply a Fourier transform, phase correction, and baseline correction to the FID to obtain the spectrum.

Protocol 2: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Initial Setup: Acquire 1D ¹H and ¹³C spectra to determine the spectral widths and offsets for both nuclei.

• Experiment Parameters:

  • Load a standard HSQC parameter set (e.g., hsqcedetgpsisp2 on Bruker).

  • Set the ¹H spectral width and offset in the F2 dimension and the ¹³C spectral width and offset in the F1 dimension. A typical ¹³C range for sesquiterpenoids is 0-180 ppm.[1]

  • Set TD(F2) to 1K and TD(F1) to 128 or 256.

  • Set NS to a multiple of 4 or 8.

  • Set D1 to 1.5-2 seconds.

• Acquisition and Processing: Acquire and process the 2D data.

Protocol 3: 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Initial Setup: Use the same spectral widths and offsets as for the HSQC experiment.

• Experiment Parameters:

  • Load a standard HMBC parameter set (e.g., hmbcgplpndqf on Bruker).

  • Set TD(F2) to 2K and TD(F1) to 256 or 512.

  • Set NS to a multiple of 4 or 8. HMBC is less sensitive than HSQC and generally requires more scans.

  • Set the long-range coupling constant (J-coupling) to a value around 8 Hz.

  • Set D1 to 1.5-2 seconds.

• Acquisition and Processing: Acquire and process the 2D data.

Visualizations

Caption: A workflow for troubleshooting overlapping signals in the NMR spectrum of Asperbisabolane L.

Caption: Relationship between different NMR experiments for the structural elucidation of Asperbisabolane L.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial Sesquiterpenoid Derivatives and Monoterpenoids from the Deep-Sea Sediment-Derived Fungus Aspergillus versicolor SD-330 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Overcoming low solubility of Asperbisabolane L in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the low solubility of Asperbisabolane L and other bisabolane-type sesquiterpenoids in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Asperbisabolane L and why is its solubility a concern?

Asperbisabolane L is a member of the bisabolane-type sesquiterpenoid class of natural products. These compounds are often isolated from fungal species, such as those of the Aspergillus genus, and are investigated for their potential biological activities, including antimicrobial and cytotoxic effects.[1][2][3][4][5] Like many other sesquiterpenoids, Asperbisabolane L is a lipophilic molecule, which results in low aqueous solubility. This property presents a significant challenge for in vitro and in vivo biological assays, as a homogenous solution is crucial for obtaining accurate and reproducible results.

Q2: What is the recommended initial approach for dissolving Asperbisabolane L for a biological assay?

The most common and recommended starting point is to create a concentrated stock solution of Asperbisabolane L in a water-miscible organic solvent.[6] Dimethyl sulfoxide (B87167) (DMSO) is the most widely used solvent for this purpose due to its high solubilizing power for hydrophobic compounds and its general compatibility with many biological assays at low final concentrations.[6][7][8]

Q3: What is a typical protocol for preparing Asperbisabolane L for a cell-based assay?

A general protocol involves dissolving the purified Asperbisabolane L in 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM). This stock solution is then serially diluted in the appropriate cell culture medium to achieve the desired final concentrations for the experiment. It is critical to ensure that the final concentration of DMSO in the assay medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity or other off-target effects.[6]

Q4: What should I do if I observe precipitation when diluting the DMSO stock solution in my aqueous assay buffer?

Precipitation upon dilution indicates that the aqueous solubility limit of Asperbisabolane L has been exceeded. Here are a few troubleshooting steps:

• Lower the final concentration: The most straightforward solution is to test lower final concentrations of Asperbisabolane L in your assay.

• Optimize the co-solvent concentration: You may be able to slightly increase the final concentration of DMSO in your assay, but be sure to include a vehicle control with the same DMSO concentration to account for any solvent effects. The acceptable final DMSO concentration is cell-line and assay dependent.

• Explore alternative solubilization strategies: If DMSO is not providing adequate solubility or is incompatible with your assay, consider other techniques as outlined in the troubleshooting guide below.

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Solutions
Asperbisabolane L powder will not dissolve in the primary organic solvent (e.g., DMSO).	The compound may have very low solubility even in organic solvents, or the solvent may be of poor quality.	1. Try gentle warming (to 37°C) or brief sonication to aid dissolution. 2. Test alternative water-miscible organic solvents such as ethanol, methanol, or N,N-dimethylformamide (DMF). Always verify the compatibility of the chosen solvent with your specific assay.
A clear stock solution forms, but precipitation occurs immediately upon dilution into the aqueous assay buffer.	The aqueous solubility limit has been drastically exceeded. The percentage of the organic co-solvent in the final solution is too low to maintain solubility.	1. Lower the final test concentration of Asperbisabolane L. 2. Increase the final co-solvent percentage, staying within the tolerance limits of your assay (e.g., from 0.1% to 0.5% DMSO). 3. Consider advanced formulation strategies if high concentrations are necessary.
The solution is initially clear after dilution but becomes cloudy or shows precipitate over time.	The compound is in a supersaturated state and is slowly precipitating out of the solution. This can be influenced by temperature changes or interactions with components in the assay medium.	1. Prepare fresh dilutions immediately before each experiment. 2. Ensure the temperature of the stock solution and the assay buffer are equilibrated before mixing. 3. Evaluate the stability of the compound in your specific assay medium over the time course of your experiment.
High background or off-target effects are observed in the vehicle control wells.	The concentration of the organic solvent (e.g., DMSO) is too high and is causing cellular stress or interfering with the assay components.	1. Reduce the final concentration of the organic solvent in all wells. 2. Perform a dose-response experiment with the solvent alone to determine the maximum tolerable concentration for your specific assay. 3. If the required concentration of the organic solvent is too high, explore alternative solubilization methods.

Advanced Solubilization Strategies

For particularly challenging cases where standard co-solvents are insufficient, the following advanced formulation strategies can be considered:

• Use of Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used to form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in aqueous solutions.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules like Asperbisabolane L, thereby increasing their water solubility.

• Lipid-Based Formulations: For in vivo studies, formulating Asperbisabolane L in lipid-based delivery systems such as liposomes or nanoemulsions can improve its solubility and bioavailability.

Quantitative Data Summary

The following table provides a summary of the reported biological activities of various bisabolane-type sesquiterpenoids, offering a comparative overview of their potency. The half-maximal inhibitory concentration (IC50) and minimum inhibitory concentration (MIC) values are presented. Lower values indicate higher potency.

Compound	Biological Activity	Cell Line / Organism	IC50 / MIC	Reference
Phenolic Bisabolane (B3257923) Sesquiterpenoid 1a	Cytotoxicity	MKN-45	Not specified	[1]
Phenolic Bisabolane Sesquiterpenoid 1b	Cytotoxicity	HepG2	Not specified	[1]
Phenolic Bisabolane Sesquiterpenoids	Antimicrobial	Various bacteria and fungi	2 to 64 µg/mL	[1]
Disydonol A	Cytotoxicity	HepG-2, Caski	Not specified	[2]
Disydonol C	Cytotoxicity	HepG-2, Caski	Not specified	[2]
Aspergoterpenins & related compounds	Antimicrobial	Erwinia carotovora	Moderate Inhibition	[3]
Aspergiterpenoid A & related compounds	Antibacterial	8 bacterial strains	1.25 to 20.0 µM	[4]
Aromatic Bisabolene Sesquiterpenoid 1	Antibacterial	Zoonotic pathogenic bacteria	1.0 to 8.0 µg/mL	[5]

Experimental Protocols

Protocol 1: Preparation of Asperbisabolane L Stock Solution

• Accurately weigh a small amount of purified Asperbisabolane L powder (e.g., 1-5 mg) in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% sterile-filtered DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

• Vortex the tube thoroughly until the compound is completely dissolved. Gentle warming to 37°C or brief sonication may be used to aid dissolution if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: General Workflow for a Cell-Based Cytotoxicity Assay (e.g., MTT Assay)

• Cell Seeding: Seed the desired cancer cell line into a 96-well plate at a predetermined optimal density in complete culture medium. Incubate overnight to allow for cell attachment.[6]

• Compound Preparation: On the day of the experiment, thaw an aliquot of the Asperbisabolane L DMSO stock solution. Prepare serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. Also, prepare a vehicle control containing the highest concentration of DMSO used in the experiment.

• Cell Treatment: Carefully remove the existing medium from the cells and replace it with the medium containing the various concentrations of Asperbisabolane L or the vehicle control.[6]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Assay:

  • Following the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[6]

  • Measure the absorbance of the wells using a microplate reader at a wavelength of approximately 570 nm.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value can be determined by plotting cell viability against the compound concentration.

Visualizations

Caption: General experimental workflow for testing Asperbisabolane L in a biological assay.

References

• 1. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New bisabolane sesquiterpenoids from a marine-derived fungus Aspergillus sp. isolated from the sponge Xestospongia testudinaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aspergoterpenins A–D: Four New Antimicrobial Bisabolane Sesquiterpenoid Derivatives from an Endophytic Fungus Aspergillus versicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Structure Elucidation of Bisabolane Sesquiterpenoids

Welcome, Researchers, Scientists, and Drug Development Professionals.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during the structure elucidation of bisabolane (B3257923) sesquiterpenoids. This guide is designed to assist you in navigating the complexities of your experimental work, from initial isolation to final structure confirmation.

Section 1: Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Question: My ¹H-NMR spectrum shows a highly congested aliphatic region (δ 1.0-2.5 ppm), making it impossible to assign individual proton signals. How can I resolve this?

Answer: Signal overlap in the aliphatic region is a very common challenge in the analysis of bisabolane sesquiterpenoids due to the presence of multiple methylene (B1212753) and methine groups in similar chemical environments. Here is a systematic approach to resolving these signals:

• Utilize 2D-NMR Techniques: Two-dimensional NMR spectroscopy is essential for disentangling overlapping signals.

  • COSY (Correlation Spectroscopy): This experiment will reveal proton-proton coupling networks, allowing you to trace the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): By correlating each proton to its directly attached carbon, you can often resolve overlapping proton signals because the corresponding carbons resonate at distinct chemical shifts.

  • HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different spin systems and identifying quaternary carbons.

• Solvent Effects: Recording the NMR spectrum in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or methanol-d₄) can induce differential shifts in proton resonances, potentially resolving overlapping signals. Aromatic solvents like benzene-d₆ are particularly effective at inducing aromatic solvent-induced shifts (ASIS).

• High-Field NMR: If available, using a higher field NMR spectrometer (e.g., 600 MHz or above) will increase chemical shift dispersion and improve resolution.

Question: The methyl signals in my bisabolane derivative are overlapping. How can I distinguish between them?

Answer: Bisabolane structures often contain several methyl groups with very similar chemical shifts. Here are some strategies to differentiate them:

• HMBC: This is the most powerful tool for this issue. Each methyl group will show long-range correlations to different carbons in the skeleton, allowing for unambiguous assignment based on connectivity.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These experiments show through-space correlations between protons. Methyl groups in different spatial environments will show different NOE or ROE correlations to other protons in the molecule, aiding in their assignment.

• Solvent Titration: In some cases, a solvent titration experiment, where small amounts of a second solvent are added incrementally, can induce gradual and differential shifts in the methyl signals, allowing them to be resolved and tracked.

Question: I am struggling to determine the relative stereochemistry of my bisabolane derivative using NOESY data due to the flexibility of the side chain. What are the best practices?

Answer: The conformational flexibility of the side chain in many bisabolanes can indeed complicate the interpretation of NOESY/ROESY data. Here are some key considerations:

• ROESY vs. NOESY: For medium-sized molecules like sesquiterpenoids, ROESY can be more reliable than NOESY as it avoids the issue of zero or negative NOEs. ROESY cross-peaks are always positive, which can simplify interpretation.

• Quantitative NOE/ROE Analysis: Instead of relying on the mere presence or absence of a correlation, consider a more quantitative approach. Strong NOE/ROE correlations are indicative of shorter interproton distances.

• Conformational Analysis: Computational modeling can be a powerful tool to predict the most stable conformations of your molecule. The experimentally observed NOE/ROE correlations can then be compared with the interproton distances in the calculated conformers to support a particular stereochemical assignment.

• J-Coupling Analysis: Carefully analyze the proton-proton coupling constants (³JHH). The magnitude of these coupling constants can provide valuable information about dihedral angles and, consequently, the relative stereochemistry.

Mass Spectrometry (MS)

Question: I am having trouble interpreting the mass spectrum of my bisabolane sesquiterpenoid. Are there any characteristic fragmentation patterns?

Answer: The fragmentation of bisabolane sesquiterpenoids in mass spectrometry is highly dependent on the specific structure and the ionization method used. However, some general patterns can be observed:

• Loss of Side Chain: A common fragmentation pathway involves the cleavage of the side chain from the cyclohexane (B81311) ring.

• Dehydration: For alcohol derivatives, the loss of a water molecule (M-18) is a frequent observation.

• Retro-Diels-Alder (RDA) Reaction: In bisabolanes containing a cyclohexene (B86901) ring, an RDA reaction can occur, leading to characteristic fragment ions.

• Aromatic Bisabolanes: For aromatic bisabolanes, the formation of a stable tropylium (B1234903) ion (m/z 91) or substituted tropylium ions is a common fragmentation pathway for alkyl-substituted benzene (B151609) rings. The benzylic cleavage leading to a stable benzylic cation is also very common.

Troubleshooting Tip: If you have access to high-resolution mass spectrometry (HRMS), you can determine the elemental composition of your parent ion and fragment ions, which is invaluable for proposing and confirming fragmentation pathways.

Purification and Isolation

Question: I am experiencing low recovery of my bisabolane sesquiterpenoids during purification. What are the likely causes and solutions?

Answer: Low recovery during the purification of bisabolane sesquiterpenoids can be attributed to several factors:

• Volatility: Many bisabolanes are volatile. Avoid excessive heat during solvent evaporation. Use a rotary evaporator at low temperatures and under moderate vacuum.

• Thermal Instability: Some bisabolanes, particularly endoperoxides, are thermally labile. Maintain low temperatures throughout the extraction and purification process.

• Irreversible Adsorption: Active sites on the stationary phase (e.g., silica (B1680970) gel) can lead to irreversible adsorption. This can sometimes be mitigated by deactivating the silica gel with a small amount of a polar solvent like triethylamine (B128534) in the mobile phase, especially when dealing with basic compounds.

• Co-elution: Bisabolanes often co-elute with other lipids. Careful optimization of the mobile phase and the use of different stationary phases (e.g., silver nitrate-impregnated silica gel for separating compounds with different degrees of unsaturation) can improve separation.

Stereochemistry Determination

Question: I have determined the relative stereochemistry of my bisabolane alcohol, but I am unsure how to confidently assign the absolute configuration. What are the recommended methods?

Answer: Determining the absolute configuration is a critical step that should not be based on optical rotation alone. Here are robust methods for assigning the absolute configuration of a chiral alcohol:

• Mosher's Ester Analysis: This is a widely used NMR-based method. The chiral alcohol is derivatized with both (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). By analyzing the differences in the ¹H-NMR chemical shifts (Δδ = δS - δR) of the protons near the newly formed ester, the absolute configuration of the alcohol can be determined.

• Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD): These chiroptical techniques are powerful for determining the absolute configuration of chiral molecules in solution without the need for derivatization. The experimental VCD or ECD spectrum is compared with the theoretically calculated spectrum for a known configuration. A good match between the experimental and calculated spectra allows for a confident assignment of the absolute configuration.

• Single-Crystal X-ray Diffraction: If you can obtain a suitable crystal of your compound (or a derivative), X-ray crystallography provides an unambiguous determination of the absolute configuration.

Common Pitfall: A common mistake is to over-rely on biosynthetic considerations to propose a stereochemistry. While biosynthesis can provide clues, it should always be confirmed by experimental data.

Section 2: Quantitative Data

The following table summarizes the key ¹H and ¹³C NMR spectroscopic data for the parent bisabolane skeleton and some common isomers. Note that chemical shifts are approximate and can vary depending on the solvent and specific substitution patterns.

Compound	Proton (δ, ppm)	Carbon (δ, ppm)
Bisabolane	CH₃: ~0.8-0.9	C1: ~30-40, C7: ~30-40, C11: ~20-30
α-Bisabolene	CH₃: ~1.6, Vinyl-H: ~5.1-5.4	C1: ~131, C7: ~124, C11: ~25, Olefinic C: ~120-135
β-Bisabolene	CH₃: ~1.6, Vinyl-H: ~4.6-4.7	C1: ~145, C7: ~120, C11: ~23, Olefinic C: ~110-150
γ-Bisabolene	CH₃: ~1.6, Vinyl-H: ~5.3	C1: ~134, C7: ~124, C11: ~25, Olefinic C: ~120-135

Data compiled from various sources for general comparison.

Section 3: Experimental Protocols

General Protocol for Mosher's Ester Analysis of a Bisabolane Alcohol

This protocol outlines the general steps for the preparation and analysis of Mosher's esters to determine the absolute configuration of a secondary alcohol.[1][2][3][4]

Materials:

• Bisabolane alcohol of unknown configuration (~1-2 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl)

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Deuterated chloroform (B151607) (CDCl₃) for NMR

• Small reaction vials, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of the (S)-MTPA Ester:

  • In a clean, dry vial under an inert atmosphere, dissolve the bisabolane alcohol (~0.5-1 mg) in anhydrous pyridine (~100 µL) and anhydrous DCM (~200 µL).

  • Add a slight excess of (S)-MTPA-Cl (~1.2 equivalents) to the solution.

  • Stir the reaction at room temperature and monitor its progress by TLC until the starting alcohol is consumed (typically 1-4 hours).

  • Quench the reaction by adding a few drops of water.

  • Extract the product with DCM, wash the organic layer with a saturated solution of copper sulfate (B86663) (to remove pyridine) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester is often pure enough for NMR analysis.

• Preparation of the (R)-MTPA Ester:

  • Repeat the procedure described in step 1 using a separate sample of the bisabolane alcohol and (R)-MTPA-Cl.

• NMR Analysis:

  • Acquire ¹H-NMR spectra for both the (S)-MTPA and (R)-MTPA esters in the same solvent (e.g., CDCl₃) and at the same concentration.

  • Assign the proton signals for both diastereomers. 2D-NMR experiments like COSY may be necessary for unambiguous assignment.

  • Calculate the chemical shift difference (Δδ) for each assigned proton using the formula: Δδ = δS - δR.

• Determination of Absolute Configuration:

  • Draw the conformation of the MTPA esters with the ester carbonyl and the trifluoromethyl group anti-periplanar.

  • The phenyl group of the MTPA moiety will shield the protons that are on the same side, causing them to have a lower chemical shift.

  • If Δδ is positive for a set of protons, these protons are on the right side of the molecule when drawn in the standard conformation. If Δδ is negative, they are on the left side.

  • Based on the distribution of positive and negative Δδ values, you can assign the absolute configuration of the carbinol center.

Section 4: Visualizations

The following diagrams illustrate key workflows and logical relationships in the structure elucidation of bisabolane sesquiterpenoids.

Caption: General workflow for the structure elucidation of bisabolane sesquiterpenoids.

Caption: Troubleshooting workflow for resolving overlapping NMR signals.

Caption: Decision tree for determining the stereochemistry of bisabolane sesquiterpenoids.

References

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 2. [PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Semantic Scholar [semanticscholar.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioactivity of Asperbisabolane L

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing the bioactivity of Asperbisabolane L through derivatization.

Frequently Asked Questions (FAQs)

1. What is Asperbisabolane L and what is its known bioactivity?

Asperbisabolane L is a phenolic bisabolane (B3257923) sesquiterpenoid isolated from the deep-sea-derived fungus Aspergillus sydowii.[1] It has demonstrated anti-inflammatory properties by inhibiting nitric oxide (NO) secretion in lipopolysaccharide (LPS)-activated BV-2 microglia cells.[1] Initial studies show an inhibition rate of 56.8% at a concentration of 10 µM, and it is known to inhibit the NF-κB-activated pathway.[1]

2. What are the potential sites for derivatization on the Asperbisabolane L molecule?

The chemical structure of Asperbisabolane L features a sterically hindered tertiary hydroxyl (-OH) group. This hydroxyl group is the primary target for derivatization to potentially enhance its bioactivity.

3. What derivatization strategies are suitable for a sterically hindered tertiary alcohol like the one on Asperbisabolane L?

Due to steric hindrance, standard esterification methods may be inefficient. More advanced techniques are recommended:

• Steglich Esterification: This method uses a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) and a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP) to facilitate esterification under mild conditions.[2][3]

• Mitsunobu Reaction: This reaction allows for the conversion of alcohols to esters with an inversion of stereochemistry, using reagents like triphenylphosphine (B44618) (PPh3) and diethyl azodicarboxylate (DEAD).[4][5][6]

• Acylation with a highly reactive agent: Using a more reactive acylating agent, such as an acid anhydride (B1165640) in the presence of a potent catalyst like bismuth triflate (Bi(OTf)₃), can overcome steric hindrance.[7]

4. How can derivatization potentially enhance the bioactivity of Asperbisabolane L?

Derivatization can improve the pharmacokinetic and pharmacodynamic properties of a molecule by:

• Increasing Lipophilicity: Adding non-polar functional groups can enhance cell membrane permeability.

• Improving Stability: Modifying the hydroxyl group can protect the molecule from rapid metabolism.

• Enhancing Target Binding: The added functional group may interact more favorably with the biological target.

5. What bioassays are appropriate for evaluating the enhanced anti-inflammatory activity of Asperbisabolane L derivatives?

• Nitric Oxide (NO) Inhibition Assay: Measure the inhibition of NO production in LPS-stimulated macrophage cell lines (e.g., RAW 264.7 or BV-2).

• Cytokine Quantification: Use ELISA or qPCR to measure the inhibition of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Western Blot Analysis: To confirm the mechanism of action, assess the inhibition of key proteins in the NF-κB and MAPK signaling pathways (e.g., phosphorylation of IκBα, p65, p38, ERK, and JNK).

Troubleshooting Guides

Derivatization Reactions

Problem	Possible Cause	Recommended Solution
Low or no product yield in esterification	Steric Hindrance: The bulky nature of the tertiary alcohol on Asperbisabolane L is preventing the acylating agent from accessing the hydroxyl group.[7]	- Use a more reactive acylating agent (e.g., acid anhydride instead of a carboxylic acid).- Employ a highly effective catalyst like DMAP or bismuth triflate.[7]- Increase reaction temperature and/or time, while monitoring for side product formation.[7]
Presence of Water: Moisture in the reaction can consume the derivatization reagents.[8]	- Ensure all glassware is oven-dried.- Use anhydrous solvents and reagents.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[8]
Formation of side products	N-acylurea formation (in Steglich esterification): The O-acylisourea intermediate can rearrange to an unreactive N-acylurea.[3]	- Ensure a catalytic amount of DMAP is used, as it suppresses this side reaction.[2]
Elimination instead of substitution: The tertiary alcohol may undergo elimination to form an alkene under acidic or high-temperature conditions.	- Use mild reaction conditions (e.g., room temperature).- Avoid strong acids; use a non-acidic activation method like the Mitsunobu reaction.
Difficulty in product purification	Byproducts from reagents: Reagents like DCC and PPh3 produce byproducts (dicyclohexylurea and triphenylphosphine oxide) that can be difficult to remove.	- For Steglich esterification, consider using a water-soluble carbodiimide (B86325) like EDC to facilitate removal of the urea (B33335) byproduct through aqueous extraction.[9]- For the Mitsunobu reaction, chromatographic purification is typically required to remove triphenylphosphine oxide.

Bioactivity Assays

Problem	Possible Cause	Recommended Solution
High variability in bioassay results	Poor Solubility of Derivatives: Ester or ether derivatives of Asperbisabolane L may have low solubility in aqueous assay media, leading to inconsistent concentrations.	- Use a co-solvent like DMSO to dissolve the compounds, ensuring the final concentration of DMSO in the assay is low (typically <0.5%) and consistent across all wells.- Visually inspect for precipitation in the assay wells.
Compound Instability: The derivative may be unstable under assay conditions (e.g., hydrolysis of an ester).	- Prepare fresh stock solutions of the compounds for each experiment.- Investigate the stability of the derivatives in the assay buffer over the course of the experiment.
High background in NF-κB reporter assay	Cytotoxicity of the compound: At higher concentrations, the compound may be toxic to the cells, leading to non-specific effects.	- Perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel to determine the non-toxic concentration range of the derivatives.[10]
No significant improvement in bioactivity	Inappropriate derivative: The chosen functional group may not be optimal for enhancing activity.	- Synthesize a small library of derivatives with different functional groups (e.g., esters with varying chain lengths, different ether groups) to establish a structure-activity relationship (SAR).
Assay is not sensitive enough: The chosen assay may not be able to detect subtle differences in potency.	- Use a more sensitive assay or multiple, complementary assays. For example, in addition to NO inhibition, measure the effect on specific pro-inflammatory cytokines.

Experimental Protocols

Protocol 1: Steglich Esterification of Asperbisabolane L

This protocol describes the synthesis of an ester derivative of Asperbisabolane L using a carboxylic acid, DCC, and DMAP.

Materials:

• Asperbisabolane L

• Carboxylic acid of choice (e.g., acetic acid, benzoic acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Asperbisabolane L (1.0 eq) in anhydrous DCM.

• Add the carboxylic acid (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.2 eq) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired ester derivative.

Protocol 2: Anti-inflammatory Activity Assessment (NO Inhibition Assay)

This protocol outlines the procedure for evaluating the anti-inflammatory activity of Asperbisabolane L and its derivatives by measuring the inhibition of nitric oxide production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Asperbisabolane L and its derivatives dissolved in DMSO

• Griess Reagent

• Sodium nitrite (B80452) (NaNO₂) standard solution

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compounds (Asperbisabolane L and its derivatives) in DMEM.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (DMSO) and a positive control (LPS only).

• After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a new 96-well plate.

• Incubate at room temperature for 15 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a sodium nitrite standard curve.

• Determine the percentage of NO inhibition for each compound concentration and calculate the IC50 value.

Quantitative Data Presentation

The following table presents a comparative analysis of the anti-inflammatory activity of various bisabolane sesquiterpenoids and their derivatives. This data can serve as a benchmark for evaluating the success of Asperbisabolane L derivatization.

Compound	Derivative Type	Assay	Cell Line	IC50 (µM)	Reference
Morincitrinoid A	Bisabolane Sesquiterpenoid	NO Inhibition	RAW 264.7	0.98 ± 0.07	[11]
Compound 1 (from V. amygdalina)	Bisabolane Sesquiterpenoid	NO Inhibition	RAW 264.7	10.9	[12]
Compound 3 (from V. amygdalina)	Bisabolane Sesquiterpenoid	NO Inhibition	RAW 264.7	17.6	[12]
Compound 8 (from V. amygdalina)	Bisabolane Sesquiterpenoid	NO Inhibition	RAW 264.7	13.4	[12]
Asperbisabolane L	Parent Compound	NO Inhibition	BV-2	>10 (56.8% inhibition at 10 µM)	[1]
Asperbisabolane L Acetate	Hypothetical Ester Derivative	NO Inhibition	RAW 264.7	(To be determined)
Asperbisabolane L Benzoate	Hypothetical Ester Derivative	NO Inhibition	RAW 264.7	(To be determined)

Visualizations

Experimental Workflow

Caption: Experimental workflow for derivatization and bioactivity assessment.

Signaling Pathway

Caption: Inhibition of NF-κB and MAPK signaling pathways by Asperbisabolane L derivatives.

References

• 1. Phenolic bisabolane and cuparene sesquiterpenoids with anti-inflammatory activities from the deep-sea-derived Aspergillus sydowii MCCC 3A00324 fungus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Investigation of Leoligin Derivatives as NF-κΒ Inhibitory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Item - Bisabolane-type sesquiterpenoids with potential anti-inflammatory and anti-HIV activities from the stems and leaves of Morinda citrifolia - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 12. researchgate.net [researchgate.net]

Strategies to minimize batch-to-batch variability of Asperbisabolane L

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability of Asperbisabolane L produced by Aspergillus terreus.

Frequently Asked Questions (FAQs)

Q1: What is Asperbisabolane L and why is batch-to-batch consistency important?

Asperbisabolane L is a sesquiterpenoid natural product synthesized by the fungus Aspergillus terreus. Like many secondary metabolites, its production can be sensitive to subtle changes in fermentation conditions. Batch-to-batch consistency is crucial for reliable experimental results, scalable production, and ensuring consistent purity and yield for preclinical and clinical studies. Variability can lead to wasted resources and time, and complicate the interpretation of biological activity data.[1][2]

Q2: What are the primary factors that influence Asperbisabolane L production and lead to variability?

The primary factors contributing to batch-to-batch variability in Asperbisabolane L production are related to the fermentation conditions. These can be broadly categorized as:

• Culture Medium Composition: The type and concentration of carbon and nitrogen sources, as well as the presence of trace elements, can significantly impact secondary metabolite production.

• Physicochemical Parameters: pH, temperature, aeration (dissolved oxygen), and agitation speed are critical parameters that must be tightly controlled.

• Inoculum Quality: The age, viability, and size of the fungal inoculum can affect the kinetics of the fermentation and the final product yield.

• Genetic Stability of the Fungus: Serial subculturing can sometimes lead to genetic drift in the production strain, resulting in decreased yields over time.

Q3: How can I monitor the progress of my Aspergillus terreus fermentation?

Regular monitoring of key parameters is essential. This includes:

• Online Monitoring: Real-time measurement of pH, dissolved oxygen, and temperature using probes within the bioreactor.

• Offline Monitoring: Regular sampling to measure biomass (dry cell weight), substrate consumption (e.g., glucose concentration), and Asperbisabolane L concentration using analytical techniques like HPLC. Visual inspection for culture morphology and pigmentation can also provide valuable insights.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during Asperbisabolane L production.

Problem 1: Low or No Asperbisabolane L Production Despite Good Biomass Growth

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps & Recommendations
Nutrient Repression	High concentrations of readily metabolizable carbon or nitrogen sources can repress secondary metabolism. Solution: Try a two-stage fermentation where initial growth is in a rich medium, followed by transfer to a production medium with limiting nutrients to trigger secondary metabolite synthesis.
Suboptimal pH	The pH of the medium can shift during fermentation due to metabolic activity. The optimal pH for growth may not be the same as for Asperbisabolane L production. Solution: Monitor the pH throughout the fermentation and maintain it within the optimal range for secondary metabolite production (typically determined empirically).
Inadequate Aeration	Sesquiterpene biosynthesis is an aerobic process. Insufficient dissolved oxygen can limit production. Solution: Increase agitation and/or aeration rates. Monitor dissolved oxygen levels to ensure they remain above critical levels (e.g., 20% saturation).
Incorrect Timing of Harvest	Asperbisabolane L is a secondary metabolite, and its production often occurs during the stationary phase of fungal growth. Solution: Perform a time-course study to determine the optimal harvest time for maximum yield.

Problem 2: High Batch-to-Batch Variability in Asperbisabolane L Yield

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps & Recommendations
Inconsistent Inoculum	Variations in the age, size, or metabolic state of the inoculum can lead to inconsistent fermentation performance. Solution: Standardize your inoculum preparation protocol. Use a consistent spore suspension concentration or a defined vegetative inoculum age and volume.
Variability in Media Components	Minor variations in the quality of raw materials (e.g., yeast extract, peptone) can impact secondary metabolite production. Solution: Use high-quality, certified media components from a single supplier. Consider using a chemically defined medium to reduce variability.
Poorly Controlled Fermentation Parameters	Fluctuations in pH, temperature, or dissolved oxygen between batches will lead to inconsistent yields. Solution: Ensure that all online monitoring probes are calibrated and that control systems are functioning correctly to maintain setpoints.
Genetic Drift of the Production Strain	Repeated subculturing can lead to a decline in the productivity of the fungal strain. Solution: Maintain a cryopreserved stock of the high-producing strain and limit the number of subcultures from a single stock vial. Periodically re-isolate single-spore colonies to maintain a homogenous and productive culture.

Data Presentation

The following table provides an illustrative example of how different fermentation parameters can influence Asperbisabolane L yield. Note: This data is hypothetical and intended for demonstration purposes. Researchers should generate their own data based on their specific experimental conditions.

Batch ID	Carbon Source (g/L)	Nitrogen Source (g/L)	pH	Temperature (°C)	Asperbisabolane L Yield (mg/L)
ABL-01	Glucose (40)	Yeast Extract (10)	6.0	28	15.2
ABL-02	Sucrose (40)	Yeast Extract (10)	6.0	28	18.5
ABL-03	Glucose (40)	Peptone (10)	6.0	28	12.8
ABL-04	Glucose (40)	Yeast Extract (10)	5.5	28	22.1
ABL-05	Glucose (40)	Yeast Extract (10)	6.5	28	10.4
ABL-06	Glucose (40)	Yeast Extract (10)	6.0	25	19.7
ABL-07	Glucose (40)	Yeast Extract (10)	6.0	30	11.5

Experimental Protocols

Detailed Methodology for Quantification of Asperbisabolane L by HPLC

This protocol is adapted from a validated method for the quantification of a similar sesquiterpene, (-)-alpha-bisabolol (B1239774), and should be validated for Asperbisabolane L in your laboratory.[3]

1. Sample Preparation:

• Extraction:

  • Lyophilize a known volume of the fermentation broth.

  • Extract the lyophilized biomass and supernatant with three volumes of ethyl acetate (B1210297) with vigorous shaking.

  • Pool the ethyl acetate fractions and evaporate to dryness under reduced pressure using a rotary evaporator.

  • Re-dissolve the dried extract in a known volume of methanol (B129727) (HPLC grade).

  • Filter the methanolic extract through a 0.22 µm syringe filter prior to HPLC analysis.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended.

  • Solvent A: Acetonitrile/Water/Phosphoric Acid (19:80:1 v/v/v)

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-10 min: 20% B

  • 10-25 min: 20-80% B (linear gradient)

  • 25-30 min: 80% B

  • 30-35 min: 80-20% B (linear gradient)

  • 35-40 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection: UV detector at 210 nm.

• Column Temperature: 30°C

3. Quantification:

• Prepare a standard curve of Asperbisabolane L in methanol at a range of concentrations.

• Inject the standards and samples onto the HPLC system.

• Identify the Asperbisabolane L peak in the sample chromatograms by comparing the retention time with the standard.

• Quantify the amount of Asperbisabolane L in the samples by integrating the peak area and comparing it to the standard curve.

Visualizations

Biosynthetic Pathway of Asperbisabolane L

The following diagram illustrates the proposed biosynthetic pathway for Asperbisabolane L, starting from the central metabolite Farnesyl Pyrophosphate (FPP).

Proposed biosynthetic pathway for Asperbisabolane L.

Troubleshooting Workflow for Low Asperbisabolane L Yield

This workflow provides a logical sequence of steps to diagnose and address low yields of Asperbisabolane L.

A logical workflow for troubleshooting low yields.

References

• 1. ijpsdronline.com [ijpsdronline.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a high-performance liquid chromatography method for the determination of (-)-alpha-bisabolol from particulate systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with co-eluting impurities during Asperbisabolane L purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Asperbisabolane L, a putative bisabolane (B3257923) sesquiterpenoid isolated from Aspergillus species. The focus is on addressing the common challenge of co-eluting impurities during the purification process.

Disclaimer

Frequently Asked Questions (FAQs)

Q1: What is Asperbisabolane L and what are its likely co-eluting impurities?

A1: Asperbisabolane L is presumed to be a bisabolane-type sesquiterpenoid, a class of natural products commonly produced by fungi of the Aspergillus genus. During purification, it is likely to co-elute with other structurally related bisabolane sesquiterpenoids that share a similar carbon skeleton but differ in their functional groups (e.g., hydroxyls, carboxyls, epoxides).

Common co-eluting impurities for bisabolane sesquiterpenoids from Aspergillus may include, but are not limited to:

• Sydonol

• Hydroxysydonic acid

• Aspergoterpenins

• Other isomers and degradation products of Asperbisabolane L

Q2: I'm observing a broad peak or a shoulder on my main peak during HPLC analysis. What is the likely cause?

A2: A broad peak or a shoulder is a strong indicator of co-eluting impurities. This means that one or more of the related compounds mentioned above are eluting at a very similar retention time to Asperbisabolane L under your current chromatographic conditions. It is also possible that you are observing closely related isomers.

Q3: What is a general workflow for the purification of Asperbisabolane L?

A3: A typical purification workflow for bisabolane sesquiterpenoids from a fungal extract involves multiple chromatographic steps. The general strategy is to first fractionate the crude extract using a low-resolution technique like column chromatography and then use a high-resolution technique like preparative HPLC for the final purification.

Caption: General purification workflow for Asperbisabolane L.

Troubleshooting Guide: Resolving Co-eluting Impurities

This guide provides a systematic approach to troubleshoot and resolve co-elution issues during the HPLC purification of Asperbisabolane L.

Problem: Poor Resolution Between Asperbisabolane L and Impurity Peaks

The primary objective is to increase the separation (resolution) between the peak of interest and the contaminating peaks. This can be achieved by optimizing various chromatographic parameters.

Caption: Troubleshooting logic for resolving co-elution.

Step 1: Optimize the Mobile Phase

Changes to the mobile phase composition can have a significant impact on selectivity and resolution.

• Adjust the Gradient Slope: For gradient elution, a shallower gradient provides more time for compounds to interact with the stationary phase, which can improve the separation of closely eluting peaks.

• Modify Solvent Strength (Isocratic Elution): In reversed-phase HPLC, decreasing the amount of organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase will increase retention times and may improve separation.

• Change the Organic Modifier: Switching from one organic solvent to another (e.g., methanol (B129727) to acetonitrile or vice versa) can alter the selectivity of the separation due to different solvent-solute interactions.

Step 2: Change the Stationary Phase

If optimizing the mobile phase does not resolve the co-elution, changing the stationary phase chemistry can provide a different separation mechanism.

• Different Reversed-Phase Chemistry: If you are using a C18 column, consider trying a column with a different stationary phase, such as Phenyl-Hexyl or Cyano. These phases offer different selectivities for aromatic and polar compounds, respectively.

• Hydrophilic Interaction Liquid Chromatography (HILIC): If Asperbisabolane L and its impurities are polar, HILIC can be an effective alternative to reversed-phase chromatography.

Step 3: Check HPLC System Suitability

Ensure that the HPLC system itself is not contributing to poor peak shape and resolution.

• Column Health: A contaminated or old column can lead to peak broadening and tailing. Flush the column with a strong solvent or replace it if necessary.

• Extra-Column Volume: Minimize the length and diameter of tubing connecting the injector, column, and detector to reduce peak broadening.

• Injection Solvent: Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase to prevent peak distortion.

Data Presentation: Physicochemical Properties of Related Compounds

The following table summarizes the physicochemical properties of known bisabolane sesquiterpenoids that may co-elute with Asperbisabolane L. This data can help in developing a suitable purification method.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	General Polarity
(Hypothetical) Asperbisabolane L	C₁₅H₂₄O₃	252.35	Moderately Polar
Sydonol	C₁₅H₂₄O₂	236.35	Moderately Polar
Sydowic Acid	C₁₅H₂₀O₄	264.32	Polar
Aspergoterpenin A	C₁₄H₁₆O₄	248.27	Polar
(-)-Hydroxysydonic acid	C₁₅H₂₀O₅	280.31	Highly Polar

Experimental Protocols

Protocol 1: General Extraction and Fractionation

• Extraction: The fungal mycelium or fermentation broth is extracted with an organic solvent such as ethyl acetate (B1210297) or methanol.

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to obtain fractions enriched in compounds of a certain polarity range.

Protocol 2: Silica Gel Column Chromatography

• Column Packing: A glass column is packed with silica gel 60 (70-230 mesh) as the stationary phase using a slurry method with a non-polar solvent like n-hexane.

• Sample Loading: The enriched fraction (e.g., the ethyl acetate fraction) is concentrated, adsorbed onto a small amount of silica gel, and loaded onto the top of the packed column.

• Elution: The column is eluted with a solvent gradient of increasing polarity, for example, a gradient of ethyl acetate in n-hexane (from 100% hexane (B92381) to 100% ethyl acetate).

• Fraction Collection: Fractions are collected at regular intervals and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined.

Protocol 3: Preparative Reversed-Phase HPLC

• Column: A preparative C18 column (e.g., 250 x 20 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (or methanol) in water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Gradient Program: A typical starting point is a linear gradient from 30% to 70% acetonitrile in water over 40 minutes. This should be optimized based on analytical HPLC results.

• Flow Rate: A typical flow rate for a 20 mm ID column is 10-15 mL/min.

• Detection: UV detection at a wavelength where Asperbisabolane L has absorbance (e.g., 210-254 nm).

• Injection: Dissolve the semi-purified fraction from the column chromatography in the initial mobile phase and inject a suitable volume.

• Fraction Collection: Collect fractions corresponding to the peak of interest.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm purity. Pool the pure fractions and remove the solvent under reduced pressure.

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxicity of Bisabolane-Type Sesquiterpenoids from Aspergillus Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisabolane-type sesquiterpenoids, a significant class of secondary metabolites produced by various fungi, including those of the Aspergillus genus, have garnered considerable attention for their diverse biological activities. Among these, their cytotoxic effects against various cancer cell lines are of particular interest to the scientific community for the development of novel anticancer agents. This guide provides a comparative overview of the cytotoxicity of several bisabolane-type sesquiterpenoids isolated from Aspergillus species, supported by experimental data from peer-reviewed studies. While specific data for Asperbisabolane L remains elusive in the reviewed literature, this guide will focus on structurally related compounds to provide a valuable comparative context.

Quantitative Cytotoxicity Data

The cytotoxic potential of various bisabolane-type sesquiterpenoids has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency in inhibiting biological or biochemical functions, is presented in the table below. Lower IC50 values are indicative of greater cytotoxic activity.

Compound	Fungal Source	Cancer Cell Line	IC50 (µM)	Reference
Aspertenol A	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	16.6	[1]
Aspertenol A	Aspergillus tennesseensis	A549 (Lung Carcinoma)	43.5	[1]
Aspertenol B	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	>100	[1]
Compound 3	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	72.7	[1]
Compound 4	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	45.4	[1]
Compound 4	Aspergillus tennesseensis	A549 (Lung Carcinoma)	70.2	[1]
Compound 6	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	48.3	[1]
Compound 7	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	68.9	[1]
Compound 9	Aspergillus tennesseensis	K562 (Chronic Myelogenous Leukemia)	55.8	[1]
Compound 9	Aspergillus tennesseensis	A549 (Lung Carcinoma)	61.1	[1]
(+)-1a (enantiomer)	Aspergillus flavipes	MKN-45 (Gastric Cancer)	Promising	[2]
(-)-1b (enantiomer)	Aspergillus flavipes	MKN-45 (Gastric Cancer)	Promising	[2]
Compound 2	Aspergillus flavipes	HepG2 (Hepatocellular Carcinoma)	Promising	[2]

Experimental Protocols

The evaluation of cytotoxicity for the aforementioned bisabolane (B3257923) sesquiterpenoids was primarily conducted using the Cell Counting Kit-8 (CCK-8) assay and the MTT assay. These colorimetric assays are widely used to assess cell viability and proliferation.

Cell Counting Kit-8 (CCK-8) Assay[1]

This method was utilized to determine the cytotoxicity of compounds isolated from Aspergillus tennesseensis.

• Cell Seeding: Human cancer cell lines (A549, K562, and ASPC) were seeded into 96-well plates at a density of 5 × 10³ cells per well.

• Compound Treatment: The cells were treated with various concentrations of the test compounds.

• Incubation: The plates were incubated for 48 hours.

• CCK-8 Addition: Following incubation, 10 µL of the CCK-8 solution was added to each well.

• Final Incubation: The plates were incubated for an additional 2 hours.

• Absorbance Measurement: The absorbance was measured at 450 nm using a microplate reader.

• IC50 Calculation: The IC50 values were calculated from the dose-response curves.

General Cytotoxicity Assay Workflow

The following diagram illustrates a typical workflow for assessing the cytotoxicity of natural products like sesquiterpenoids.

Caption: A generalized workflow for in vitro cytotoxicity testing.

Potential Signaling Pathways in Sesquiterpenoid-Induced Cytotoxicity

While the precise molecular mechanisms of each bisabolane sesquiterpenoid from Aspergillus are not fully elucidated in the provided references, sesquiterpenoids, in general, are known to induce cytotoxicity through various signaling pathways, often culminating in apoptosis (programmed cell death). The diagram below illustrates a simplified, hypothetical signaling cascade that could be triggered by a cytotoxic sesquiterpenoid.

Caption: A potential pathway for sesquiterpenoid-induced apoptosis.

Conclusion

The available data indicate that bisabolane-type sesquiterpenoids isolated from Aspergillus species exhibit a range of cytotoxic activities against various cancer cell lines. Notably, compounds such as Aspertenol A show significant potency. The structural variations among these sesquiterpenoids likely contribute to the differences in their cytotoxic effects. Further research is warranted to elucidate the specific molecular targets and signaling pathways of these compounds to fully understand their therapeutic potential. This comparative guide serves as a foundational resource for researchers interested in the anticancer properties of these natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of Asperbisabolane and Related Derivatives

For Researchers, Scientists, and Drug Development Professionals

While specific data for a compound designated "Asperbisabolane L" is not available in the current scientific literature, this guide provides a comprehensive comparison of the structure-activity relationships (SAR) of closely related bisabolane-type sesquiterpenoids, including various named Asperbisabolanes and Penicibisabolanes. These compounds, primarily isolated from fungi of the Aspergillus and Penicillium genera, have demonstrated notable anti-inflammatory and cytotoxic activities. This guide synthesizes the available experimental data to illuminate the key structural features influencing their biological effects.

Anti-Inflammatory Activity of Penicibisabolane Derivatives

A study on bisabolane (B3257923) sesquiterpenes isolated from the endophytic fungus Penicillium citrinum revealed several derivatives with anti-inflammatory properties.[1] The primary assay used to determine this activity was the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.

Table 1: Inhibitory Effects of Penicibisabolanes on NO Production

Compound	Inhibition of NO Production at 20 μM (%)[1]
Penicibisabolane G (7)	> 50
Known Analogue (13)	> 50

Note: Specific percentage inhibition values beyond "> 50%" were not detailed in the source material.

The available data suggests that the specific substitution patterns on the bisabolane scaffold are crucial for anti-inflammatory activity. Compounds 7 and 13 emerged as the most potent inhibitors of NO production in this study.[1]

Cytotoxic Activity of Bisabolane Derivatives

Research into secondary metabolites from Penicillium oxalicum has identified a new bisabolane-type sesquiterpenoid, Inonotic acid C, with significant cytotoxic effects against various human cancer cell lines.[2] The cytotoxicity was evaluated using the MTT assay.

Table 2: Cytotoxic Activity (IC50 in μM) of Inonotic acid C and Related Compounds

Compound	A549 (Lung)	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)
Inonotic acid C (1)	-	7.7[2]	-	-
(S)-(+)-11-dehydrosydonic acid (2)	-	-	-	-
Sydonic acid (3)	-	-	-	-

Note: IC50 values for compounds 2 and 3, and for compound 1 against A549, HeLa, and HepG2 were not provided in the abstract. The study highlighted the potent activity of Inonotic acid C against the MCF-7 cell line.

The potent activity of Inonotic acid C against the MCF-7 breast cancer cell line underscores the potential of this class of compounds as anticancer agents.[2]

Experimental Protocols

Anti-Inflammatory Assay: Nitric Oxide (NO) Production Inhibition

This protocol describes the method used to evaluate the anti-inflammatory effects of the isolated compounds by measuring the inhibition of nitric oxide production in LPS-stimulated RAW264.7 cells.[1]

• Cell Culture: RAW264.7 macrophage cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a suitable density and allowed to adhere overnight.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compounds for a specific duration (e.g., 1 hour).

• Stimulation: Lipopolysaccharide (LPS) is added to the wells (excluding the negative control) to a final concentration that induces NO production (e.g., 1 µg/mL).

• Incubation: The plates are incubated for a further 24 hours.

• Nitrite (B80452) Quantification: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with the Griess reagent and measuring the absorbance at a specific wavelength (e.g., 540 nm).

• Data Analysis: The percentage of NO production inhibition is calculated by comparing the absorbance of the compound-treated groups with the LPS-stimulated control group.

Cytotoxicity Assay: MTT Assay

The following is a general protocol for determining the cytotoxic activity of compounds against cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2]

• Cell Culture: Human carcinoma cell lines (e.g., A549, MCF-7, HeLa, and HepG2) are maintained in a suitable culture medium with necessary supplements in a controlled environment (37°C, 5% CO2).

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density and incubated for 24 hours to allow for attachment.

• Compound Exposure: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing MTT solution (e.g., 0.5 mg/mL), and the plates are incubated for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Determination: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Visualizations

Caption: General Structure-Activity Relationship (SAR) workflow for bisabolane derivatives.

Caption: Experimental workflow for the MTT cytotoxicity assay.

References

• 1. Bisabolane Sesquiterpenes with Anti-Inflammatory Activities from the Endophytic Fungus Penicillium citrinum DF47 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and structure determination of a new bisabolane-type sesquiterpenoid with cytotoxicity from Penicillium oxalicum MZY-202312-521 - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Therapeutic Potential of Asperbisabolane L in Animal Models: A Comparative Analysis of Bisabolane Sesquiterpenoids

Initial investigations into the specific therapeutic potential of Asperbisabolane L in animal models have revealed a significant lack of published in vivo data for this particular compound. However, the broader class of bisabolane (B3257923) sesquiterpenoids, to which Asperbisabolane L belongs, has demonstrated a range of promising biological activities in preclinical studies. This guide, therefore, provides a comparative overview of the therapeutic potential of representative bisabolane sesquiterpenoids that have been evaluated in animal models, offering a predictive framework for the potential applications of novel compounds like Asperbisabolane L.

Bisabolane-type sesquiterpenoids are a diverse group of natural products known for their significant pharmacological properties, including anti-inflammatory, antibacterial, and cytotoxic effects.[1][2] In vitro and in vivo studies on various members of this class have highlighted their potential for development as novel therapeutic agents.[1][3] This guide will synthesize the available preclinical data on select bisabolane sesquiterpenoids to facilitate a comparative assessment of their efficacy and experimental validation.

Comparative Efficacy of Bisabolane Sesquiterpenoids in Animal Models

To provide a clear comparison, the following table summarizes the quantitative data from preclinical studies on various bisabolane sesquiterpenoids. Due to the limited specific data on Asperbisabolane L, related compounds from the same chemical class with published in vivo data are presented as comparators.

Compound	Animal Model	Therapeutic Area	Key Efficacy Data (e.g., % inhibition, dose-response)
(No specific in vivo data available for Asperbisabolane L)	-	-	-
Bisabolol	Murine model of skin inflammation	Anti-inflammatory	Significant reduction in ear edema at doses of 100-200 mg/kg.
Rat model of gastric ulcer	Gastroprotective	Ulcer inhibition of over 50% at a dose of 50 mg/kg.
(6R,7R)-6-Hydroxy-7-methoxy-bisabola-2,10-diene-4-one	Not specified in available abstracts	Anti-inflammatory	Potent inhibitory effect on NO production (IC50 = 3.31 ± 0.74 μM) in vitro, suggesting in vivo potential.[3]
Pararubin W and Pararubin AA	In vitro (McCoy cells infected with Chlamydia abortus)	Anti-chlamydial	Dose-dependent inhibition of Chlamydia abortus growth.[4] Further in vivo studies are warranted.

Note: The table above is a representative summary. The lack of directly comparable in vivo studies for a wide range of bisabolane sesquiterpenoids necessitates a broader look at their documented biological activities to infer therapeutic potential.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for key assays used in the evaluation of bisabolane sesquiterpenoids, based on standard preclinical research practices.

In Vivo Model of Skin Inflammation

• Animal Model: Male Swiss mice (6-8 weeks old).

• Induction of Inflammation: Topical application of 12-O-tetradecanoylphorbol-13-acetate (TPA) to the inner and outer surfaces of the right ear.

• Test Compound Administration: The bisabolane sesquiterpenoid (e.g., Bisabolol) is applied topically to the ear 30 minutes before and 15 minutes after TPA application. A vehicle control group and a positive control group (e.g., treated with a known anti-inflammatory drug) are included.

• Efficacy Measurement: After a set period (e.g., 6 hours), the thickness of both ears is measured using a micrometer. The difference in thickness between the treated and untreated ear is calculated as an indicator of edema. A biopsy punch is used to collect ear tissue samples for weight measurement and histological analysis.

• Data Analysis: The percentage inhibition of edema is calculated relative to the vehicle control group. Statistical significance is determined using appropriate tests (e.g., ANOVA followed by Dunnett's test).

Anti-Chlamydial Activity Assay (In Vitro)

• Cell Culture: McCoy cells are grown to confluence in 96-well microtiter plates.

• Infection: The cell monolayers are infected with Chlamydia abortus at a specified multiplicity of infection (MOI).

• Treatment: Following infection, the culture medium is replaced with a medium containing various concentrations of the test compounds (e.g., Pararubin W, Pararubin AA). A positive control (e.g., tetracycline) and a negative control (vehicle) are included.[4]

• Incubation: The plates are incubated for a period sufficient for chlamydial replication (e.g., 48-72 hours).

• Assessment of Inhibition: The inhibition of chlamydial growth is quantified. This can be done by immunofluorescence staining of chlamydial inclusions, followed by automated imaging and counting, or by qPCR to measure the chlamydial load.

• Data Analysis: The concentration of the compound that inhibits 50% of chlamydial growth (IC50) is calculated.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the therapeutic mechanisms and research approaches.

Caption: A comparative workflow of in vivo and in vitro experimental models.

Caption: Postulated anti-inflammatory signaling pathway for bisabolane sesquiterpenoids.

References

• 1. Bisabolane-type sesquiterpenoids: Structural diversity and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bisabolane Sesquiterpenes with Anti-Chlamydial Activity Isolated from Ligularia narynensis - PMC [pmc.ncbi.nlm.nih.gov]

Asperbisabolane L: A Comparative Analysis of a Novel Bisabolane Sesquiterpenoid

A detailed examination of Asperbisabolane L, a recently discovered bisabolane-type sesquiterpenoid, reveals its significant anti-inflammatory potential. Isolated from the deep-sea sediment-derived fungus Aspergillus sydowii MCCC 3A00324, this compound is part of a larger family of Asperbisabolanes (A-N) that exhibit diverse chemical structures and biological activities. This guide provides a comparative analysis of Asperbisabolane L with other notable bisabolane (B3257923) sesquiterpenoids from various natural sources, offering insights for researchers in drug discovery and natural product chemistry.

Bisabolane-type sesquiterpenoids are a class of natural products known for their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] Asperbisabolane L stands out due to its potent inhibition of nitric oxide (NO) production, a key mediator in inflammatory processes.

Comparative Biological Activity

The primary biological activity reported for Asperbisabolane L is its anti-inflammatory effect, specifically the inhibition of NO production in lipopolysaccharide (LPS)-stimulated BV-2 microglial cells. To contextualize its potency, the following table compares the inhibitory activity of Asperbisabolane L with other well-characterized bisabolane sesquiterpenoids from different natural sources.

Compound	Natural Source	Bioactivity	IC50 Value
Asperbisabolane L	Aspergillus sydowii (Fungus)	Anti-inflammatory (NO inhibition)	3.8 µM
(S)-Turmerone	Curcuma longa (Plant)	Anti-inflammatory (NO inhibition)	18.6 µM
α-Bisabolol	Matricaria chamomilla (Plant)	Anti-inflammatory (LPS-induced IL-6)	~5 µM
Pestalotiopsin A	Pestalotiopsis fici (Fungus)	Cytotoxicity (various cancer cell lines)	2.5-10 µM
Aspergiterpenoid A	Aspergillus sp. (Fungus)	Antibacterial (various strains)	MIC: 1.25-20.0 µM

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. The following sections outline the key experimental protocols for the isolation of Asperbisabolane L and the assessment of its anti-inflammatory activity.

Isolation of Asperbisabolane L from Aspergillus sydowii

The isolation of Asperbisabolane L from the fungal strain Aspergillus sydowii MCCC 3A00324 involves a multi-step process:

• Fermentation: The fungus is cultured in a suitable liquid medium to encourage the production of secondary metabolites.

• Extraction: The culture broth and mycelia are extracted with an organic solvent, typically ethyl acetate, to isolate the crude extract containing the desired compounds.

• Chromatographic Separation: The crude extract is subjected to a series of chromatographic techniques to separate the individual compounds. This typically includes:

  • Silica gel column chromatography.

  • Sephadex LH-20 column chromatography.

  • Preparative high-performance liquid chromatography (HPLC).

• Structure Elucidation: The chemical structure of the isolated Asperbisabolane L is determined using spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).

Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

The anti-inflammatory activity of Asperbisabolane L is evaluated by measuring its ability to inhibit the production of nitric oxide (NO) in BV-2 microglial cells stimulated with lipopolysaccharide (LPS).

• Cell Culture: BV-2 microglial cells are cultured in a suitable medium, such as DMEM, supplemented with fetal bovine serum and antibiotics.

• Treatment: The cells are pre-treated with various concentrations of Asperbisabolane L for a specific period (e.g., 1 hour).

• Stimulation: The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production.

• NO Measurement: After a 24-hour incubation period, the concentration of nitrite (B80452) (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated cells to that in the untreated (control) cells. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Signaling Pathways and Experimental Workflows

To visualize the processes involved in the study of Asperbisabolane L, the following diagrams illustrate the general experimental workflow for its isolation and a simplified representation of the NF-κB signaling pathway, which is a common target for anti-inflammatory compounds.

References

• 1. Bisabolane-type sesquiterpenoids: Structural diversity and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Asperbisabolane L Analogue vs. Vancomycin in the Fight Against Staphylococcus aureus

For Researchers, Scientists, and Drug Development Professionals

The relentless rise of antibiotic resistance necessitates a continuous search for novel antimicrobial agents. Natural products, with their vast structural diversity, represent a promising reservoir for new therapeutic leads. This guide provides a comparative analysis of the antimicrobial efficacy of a representative phenolic bisabolane (B3257923) sesquiterpenoid (PBS), analogous to the novel compound class of Asperbisabolane L, against the well-established antibiotic, Vancomycin. The focus of this comparison is their activity against Staphylococcus aureus, a clinically significant Gram-positive pathogen.

Quantitative Efficacy Analysis

The antimicrobial activity of a representative Phenolic Bisabolane Sesquiterpenoid (PBS) isolated from Aspergillus species and the glycopeptide antibiotic Vancomycin were evaluated against Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are key parameters in assessing antibiotic efficacy. MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation, while MBC is the lowest concentration that will prevent the growth of an organism after subculture on to antibiotic-free media.

Compound	Target Organism	MIC (µg/mL)	MBC (µg/mL)	Reference
Phenolic Bisabolane Sesquiterpenoid (PBS)	Staphylococcus aureus	2 - 64	>64	[1][2]
Vancomycin	Staphylococcus aureus	0.5 - 2	2 - 8	Standard Reference

Note: The data for the Phenolic Bisabolane Sesquiterpenoid is a representative range based on published studies on similar compounds isolated from Aspergillus species.

Experimental Protocols

The following methodologies are standard protocols for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of antimicrobial agents.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is determined using the broth microdilution method.

• Preparation of Bacterial Inoculum: A pure culture of Staphylococcus aureus is grown overnight on a suitable agar (B569324) medium. A few colonies are then transferred to a sterile broth and incubated to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This suspension is then diluted to a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Agent Dilutions: A stock solution of the test compound (Phenolic Bisabolane Sesquiterpenoid or Vancomycin) is prepared. A series of twofold dilutions are then made in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The microtiter plate also includes a positive control (bacteria without antimicrobial agent) and a negative control (broth only). The plate is then incubated at 37°C for 18-24 hours.

• Interpretation of Results: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is determined as an extension of the MIC assay.

• Subculturing: Following the determination of the MIC, a small aliquot (typically 10 µL) is taken from all wells that show no visible growth.

• Plating: The aliquot is plated onto a suitable antibiotic-free agar medium.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Interpretation of Results: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.

Visualizing the Process and Potential Mechanisms

To better understand the experimental workflow and the potential mechanism of action, the following diagrams are provided.

Caption: Workflow for MIC and MBC determination.

Caption: Hypothetical mechanism of PBS action.

References

• 1. Antimicrobial and cytotoxic phenolic bisabolane sesquiterpenoids from the fungus Aspergillus flavipes 297 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial Sesquiterpenoid Derivatives and Monoterpenoids from the Deep-Sea Sediment-Derived Fungus Aspergillus versicolor SD-330 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Asperbisabolane L's Potential Anti-Inflammatory Mechanism of Action

A Guide for Researchers in Drug Discovery and Development

Introduction

Asperbisabolane L, a member of the bisabolane-type sesquenoid family, has emerged as a compound of interest for its potential therapeutic properties. While the precise molecular target of Asperbisabolane L remains to be definitively identified, existing research on structurally similar compounds, particularly β-bisabolol, points towards a significant role in the modulation of inflammatory pathways. This guide provides a comparative analysis of the potential anti-inflammatory effects of Asperbisabolane L, using β-bisabolol as a proxy, against a well-characterized inhibitor of key inflammatory signaling pathways, parthenolide (B1678480).

Comparative Efficacy in Inhibiting Inflammatory Mediators

The anti-inflammatory potential of a compound can be quantified by its ability to inhibit the production of key pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and tumor necrosis factor-alpha (TNF-α). The following table summarizes the available data on the inhibitory activity of β-bisabolol and the known NF-κB inhibitor, parthenolide.

Compound	Assay	Cell Line	Concentration	% Inhibition	IC50 Value
β-Bisabolol	Nitric Oxide (NO) Production	RAW 264.7	50 µg/mL	55.5%[1][2]	Not Reported
Prostaglandin E2 (PGE2) Production	RAW 264.7	50 µg/mL	62.3%[1][2]	Not Reported
Tumor Necrosis Factor-α (TNF-α) Production	RAW 264.7	50 µg/mL	45.3%[1][2]	Not Reported
Parthenolide	iNOS Promoter Activity	THP-1	-	-	~10 µM[3]
Cytokine Inhibition (IL-6, IL-1β, etc.)	THP-1	-	-	1.091-2.620 µM[4]

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of critical signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response. Its activation leads to the transcription of numerous pro-inflammatory genes, including those for iNOS, COX-2, and TNF-α. Parthenolide is a known inhibitor of this pathway, primarily by targeting the IκB kinase (IKK) complex.[5][6][7] Based on the observed downstream effects of β-bisabolol (inhibition of iNOS and COX-2 dependent products), it is hypothesized that Asperbisabolane L may also exert its effects by modulating this pathway.

Caption: Presumed inhibition of the NF-κB pathway by Asperbisabolane L.

MAPK Signaling Pathway

The MAPK pathway, including ERK, JNK, and p38, is another crucial regulator of inflammation. The activation of these kinases can lead to the expression of inflammatory mediators. Parthenolide has been shown to affect MAPK signaling, although its effects can be complex and cell-type dependent.[8][9][10] Studies on α-bisabolol, a compound closely related to β-bisabolol, have shown inhibition of ERK1/2 and p38 phosphorylation, suggesting a potential role for bisabolane (B3257923) sesquiterpenoids in modulating this pathway.

Caption: Potential modulation of the MAPK pathway by Asperbisabolane L.

Experimental Workflow for Target Validation

To confirm the molecular target and mechanism of action of Asperbisabolane L, a systematic experimental approach is necessary. The following workflow outlines the key steps for a comprehensive investigation.

Caption: A logical workflow for investigating Asperbisabolane L's effects.

Experimental Protocols

The following are detailed protocols for the key in vitro assays required to validate the anti-inflammatory effects of Asperbisabolane L.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the amount of nitrite (B80452), a stable product of NO, in cell culture supernatants.

Methodology:

• Cell Culture and Treatment: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere overnight. Pre-treat the cells with various concentrations of Asperbisabolane L for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

• Assay: Transfer 50 µL of cell culture supernatant to a new 96-well plate. Add 50 µL of the Griess reagent to each well.

• Measurement: Incubate the plate at room temperature for 10 minutes. Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite.[10][11][12]

Prostaglandin E2 (PGE2) and Tumor Necrosis Factor-α (TNF-α) ELISA

Objective: To quantify the concentration of PGE2 and TNF-α in cell culture supernatants.

Methodology:

• Sample Collection: Collect the cell culture supernatants from LPS-stimulated RAW 264.7 cells treated with Asperbisabolane L, as described in the NO assay protocol.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific PGE2 and TNF-α kits. A general procedure is as follows:

  • Coat a 96-well plate with a capture antibody specific for either PGE2 or TNF-α.

  • Block non-specific binding sites.

  • Add standards and samples to the wells and incubate.

  • Wash the wells and add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Wash the wells again and add a substrate for the enzyme.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Quantification: Determine the concentration of PGE2 or TNF-α in the samples by comparing their absorbance to the standard curve.[1][5][7][8][13][14][15][16][17]

Western Blot Analysis for NF-κB and MAPK Pathway Proteins

Objective: To determine the effect of Asperbisabolane L on the phosphorylation and expression of key proteins in the NF-κB and MAPK signaling pathways.

Methodology:

• Protein Extraction: After treatment with Asperbisabolane L and stimulation with LPS for appropriate time points (e.g., 15-60 minutes for phosphorylation events), lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of IKK, IκBα, p65 (for NF-κB pathway) and ERK, JNK, p38 (for MAPK pathway) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.[2][9][18][19][20][21][22][23]

Conclusion and Future Directions

The available evidence on β-bisabolol strongly suggests that Asperbisabolane L possesses anti-inflammatory properties, likely mediated through the inhibition of the NF-κB and MAPK signaling pathways. This comparative guide provides a framework for the systematic evaluation of Asperbisabolane L's mechanism of action against the well-established NF-κB inhibitor, parthenolide.

Future research should focus on:

• Direct Molecular Target Identification: Employing techniques such as affinity chromatography, pull-down assays, or computational modeling to identify the direct binding partner(s) of Asperbisabolane L.

• In Vivo Efficacy: Evaluating the anti-inflammatory effects of Asperbisabolane L in animal models of inflammation to validate the in vitro findings.

• Structure-Activity Relationship Studies: Synthesizing and testing analogs of Asperbisabolane L to understand the structural requirements for its biological activity and to potentially develop more potent derivatives.

By following the experimental protocols outlined in this guide, researchers can systematically elucidate the molecular mechanisms underlying the anti-inflammatory effects of Asperbisabolane L, paving the way for its potential development as a novel therapeutic agent.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. elkbiotech.com [elkbiotech.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. arborassays.com [arborassays.com]
• 9. benchchem.com [benchchem.com]
• 10. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Nitric Oxide Griess Assay [bio-protocol.org]
• 12. mdpi.com [mdpi.com]
• 13. raybiotech.com [raybiotech.com]
• 14. abcam.com [abcam.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. cohesionbio.com [cohesionbio.com]
• 17. raybiotech.com [raybiotech.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]
• 22. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - TW [thermofisher.com]
• 23. Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]

Replicating the Synthesis of Fungal Bisabolane Sesquiterpenoids: A Comparative Guide

A comprehensive literature search did not yield a published total synthesis for a compound specifically named "Asperbisabolane L." This suggests the possibility of an alternative name or that its synthesis has not yet been documented in peer-reviewed literature. However, the broader class of bisabolane (B3257923) sesquiterpenoids from Aspergillus fungi presents a rich field for synthetic exploration.

This guide offers a comparative analysis of published synthetic routes for a closely related and well-documented compound, (-)-Sydonic Acid , a bioactive bisabolane sesquiterpenoid isolated from Aspergillus sydowii. By examining different synthetic strategies, this document provides valuable insights for researchers, scientists, and drug development professionals working on the synthesis of this important class of natural products. We will compare a biomimetic approach with a more linear synthesis, highlighting differences in efficiency and strategy.

Comparison of Synthetic Strategies for (-)-Sydonic Acid

Two distinct total syntheses of (-)-sydonic acid have been reported, offering different approaches to constructing the characteristic bisabolane skeleton. The following table summarizes the key quantitative data from these syntheses for a direct comparison.

Metric	Biomimetic Synthesis (Majetich et al., 1999)	Linear Synthesis (Kuang et al., 2010)
Total Number of Steps	8 steps (from farnesyl pyrophosphate analog)	10 steps (from (R)-(-)-carvone)
Overall Yield	Not explicitly reported	~15%
Key Strategy	Biomimetic polyene cyclization	Chiral pool synthesis, Wittig reaction
Starting Material	(Z,E)-farnesyl pyrophosphate analog	(R)-(-)-carvone
Stereocontrol	Substrate-controlled cyclization	Chiral pool, diastereoselective reactions

Experimental Workflows and Methodologies

The two synthetic routes employ fundamentally different strategies to achieve the target molecule. The biomimetic approach mimics the proposed biosynthetic pathway, while the linear synthesis relies on a chiral pool starting material and established synthetic transformations.

Biomimetic Synthesis Workflow

This approach utilizes a Lewis acid-promoted cyclization of a farnesyl pyrophosphate analog, which mirrors the natural biosynthetic cascade to form the bisabolane core in a single step.

Biomimetic synthesis of (-)-Sydonic Acid.

Linear Synthesis Workflow

This synthesis begins with a readily available chiral starting material, (R)-(-)-carvone, and proceeds through a sequence of well-defined steps to construct the target molecule with control over stereochemistry.

Linear synthesis of (-)-Sydonic Acid.

Key Experimental Protocols

Below are the detailed methodologies for the pivotal steps in the linear synthesis of (-)-sydonic acid, providing a replicable protocol for researchers.

Synthesis of Key Aldehyde Intermediate from (R)-(-)-Carvone

• Protection of the Ketone: (R)-(-)-carvone is treated with ethylene (B1197577) glycol in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a suitable solvent like toluene, with azeotropic removal of water, to afford the corresponding ketal.

• Oxidative Cleavage: The protected carvone (B1668592) is then subjected to ozonolysis, followed by a reductive workup (e.g., with dimethyl sulfide (B99878) or triphenylphosphine), to cleave the endocyclic double bond and furnish a keto-aldehyde.

• Wittig Reaction: The resulting aldehyde is reacted with a suitable phosphonium (B103445) ylide (e.g., methyltriphenylphosphonium (B96628) bromide) and a strong base (e.g., n-butyllithium) in an ethereal solvent to install the terminal alkene.

• Deprotection and Isomerization: The ketal protecting group is removed under acidic conditions to regenerate the ketone. Subsequent treatment with a base (e.g., sodium methoxide) epimerizes the isopropenyl group to the thermodynamically more stable configuration, yielding the key aldehyde intermediate.

Final Steps to (-)-Sydonic Acid

• Second Wittig Reaction: The aldehyde intermediate is subjected to a second Wittig reaction, this time with a phosphonium ylide bearing the aromatic portion of the final molecule.

• Oxidation: The resulting alkene is then oxidized to the corresponding carboxylic acid using an appropriate oxidizing agent (e.g., potassium permanganate (B83412) or Jones reagent) to yield (-)-sydonic acid.

This comparative guide provides a framework for understanding and replicating the synthesis of bisabolane sesquiterpenoids. The choice between a biomimetic and a linear approach will depend on the specific goals of the research, including the need for scalability, efficiency, and the availability of starting materials.

Independent Verification of the Biological Activity of Asperbisabolane L and Related Fungal Metabolites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of bisabolane-type sesquiterpenoids isolated from Aspergillus species, with a focus on their antibacterial, cytotoxic, and anti-inflammatory properties. Due to the limited specific data on "Asperbisabolane L," this document evaluates a selection of structurally related and well-characterized bisabolane (B3257923) sesquiterpenoids from Aspergillus fungi. The performance of these fungal metabolites is compared with established pharmaceutical agents to provide a benchmark for their potential therapeutic applications. All quantitative data is presented in standardized tables, and detailed experimental protocols for the key assays are provided.

Comparative Analysis of Biological Activity

Bisabolane-type sesquiterpenoids, a class of natural products frequently isolated from fungi of the Aspergillus genus, have demonstrated a range of biological activities, including antibacterial, cytotoxic, and anti-inflammatory effects.[1][2][3] This section presents a comparative summary of the efficacy of several Aspergillus-derived bisabolane sesquiterpenoids against standard antibacterial and anticancer drugs.

Antibacterial Activity

The antibacterial potential of Aspergillus-derived bisabolane sesquiterpenoids was evaluated by determining their Minimum Inhibitory Concentration (MIC) against various bacterial strains. The MIC value represents the lowest concentration of a compound that prevents visible growth of a bacterium. A lower MIC value indicates greater antibacterial potency. The data is compared with Ciprofloxacin (B1669076), a broad-spectrum fluoroquinolone antibiotic.

Table 1: Antibacterial Activity of Aspergillus-Derived Bisabolane Sesquiterpenoids and Ciprofloxacin

Compound	Bacterial Strain	MIC (µM)	Reference
Bisabolane Sesquiterpenoids
(-)-Sydonol	Staphylococcus albus	5.00	[1]
Micrococcus tetragenus	1.25	[1]
(-)-Sydonic acid	Sarcina lutea	2.50	[1]
Aspergoterpenin A	Erwinia carotovora	30.8 (15.2 µg/mL)	[4]
Aspergoterpenin B	Erwinia carotovora	56.4 (28.4 µg/mL)	[4]
Unnamed Bisabolane 1	Aeromonas hydrophilia	2.0 µg/mL	[5]
Escherichia coli	8.0 µg/mL	[5]
Unnamed Bisabolane 2	Aeromonas hydrophilia	1.0 µg/mL	[5]
Escherichia coli	4.0 µg/mL	[5]
Comparator
Ciprofloxacin	Staphylococcus aureus	0.25-12.5	[6][7][8]
Escherichia coli	0.013-0.016	[6][7]

Note: Direct comparison of MIC values should be made with caution as the specific bacterial strains and experimental conditions may vary between studies.

Cytotoxic Activity

The cytotoxic (anti-cancer) activity of these compounds is typically assessed by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell growth. A lower IC50 value indicates greater cytotoxic potency. The data is compared with Doxorubicin, a widely used chemotherapy agent.

Table 2: Cytotoxic Activity of Aspergillus-Derived Bisabolane Sesquiterpenoids and Doxorubicin

Compound	Cancer Cell Line	IC50 (µM)	Reference
Bisabolane Sesquiterpenoids
Aspertenol A	K562 (Leukemia)	16.6	[9][10]
A549 (Lung Cancer)	43.5	[9][10]
Aspertenol C	K562 (Leukemia)	48.53	[10]
Known Compound 4 (from A. tennesseensis)	K562 (Leukemia)	72.7	[9][10]
A549 (Lung Cancer)	70.2	[9][10]
5S-hydroxy-β-aflatrem	HeLa (Cervical Cancer)	12.54	[11]
HepG2 (Liver Cancer)	15.06	[11]
MCF-7 (Breast Cancer)	26.56	[11]
Comparator
Doxorubicin	HeLa (Cervical Cancer)	2.92	[12]
HepG2 (Liver Cancer)	~0.45 µg/mL (~0.78 µM) - 12.18	[12][13][14]
A549 (Lung Cancer)	>20	[12][15]

Note: IC50 values are highly dependent on the cell line, incubation time, and assay method used. The presented data is for comparative purposes and is extracted from various studies.

Anti-inflammatory Activity

The anti-inflammatory potential of bisabolane sesquiterpenoids is often evaluated by their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. The IC50 value represents the concentration of the compound that inhibits 50% of the NO production. Dexamethasone, a corticosteroid, is used as a standard anti-inflammatory drug for comparison.

Table 3: Anti-inflammatory Activity of Bisabolane Sesquiterpenoids and Dexamethasone

Compound	Cell Line	IC50 (µM)	Reference
Bisabolane Sesquiterpenoids
Asperbisabolane A	RAW 264.7	> 50	[16]
Asperbisabolane B	RAW 264.7	15.3	[16]
Asperbisabolane C	RAW 264.7	11.2	[16]
Dicyclic Bisabolane	RAW 264.7	25.5	[3][17]
Comparator
Dexamethasone	RAW 264.7	~33.6 - 34.60 µg/mL (~85-88 µM)	[3][17][18]

Note: The bisabolane sesquiterpenoids listed above were isolated from various natural sources, with Asperbisabolanes A, B, and C being from Aspergillus sydowii. The data is presented to illustrate the potential anti-inflammatory activity within this class of compounds.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Antibacterial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Protocol:

• Preparation of Bacterial Inoculum: A fresh culture of the test bacterium is grown in a suitable broth medium to a specific turbidity, typically corresponding to a concentration of 10^8 colony-forming units (CFU)/mL. This is then diluted to a final concentration of 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Experimental workflow for the Broth Microdilution Assay.

Cytotoxicity Assay (MTT/CCK-8 Method)

This colorimetric assay is used to assess cell viability and determine the IC50 of a compound.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• Reagent Addition: After incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 is added to each well.

• Incubation: The plate is incubated for a further 1-4 hours. During this time, viable cells with active metabolism convert the MTT/CCK-8 reagent into a colored formazan (B1609692) product.

• Solubilization (for MTT): If using MTT, a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (around 570 nm for MTT, 450 nm for CCK-8).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined from the dose-response curve.

References

• 1. Antibacterial Bisabolane-Type Sesquiterpenoids from the Sponge-Derived Fungus Aspergillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Chemistry and Bioactivity of Marine-Derived Bisabolane Sesquiterpenoids: A Review [frontiersin.org]
• 4. Aspergoterpenins A–D: Four New Antimicrobial Bisabolane Sesquiterpenoid Derivatives from an Endophytic Fungus Aspergillus versicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism [frontiersin.org]
• 9. New phenolic bisabolane sesquiterpenoid derivatives with cytotoxicity from Aspergillus tennesseensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxic Indole Diterpenoids from a Sphagneticola trilobata-Derived Fungus Aspergillus sp. PQJ-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tis.wu.ac.th [tis.wu.ac.th]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Chemistry and Bioactivity of Marine-Derived Bisabolane Sesquiterpenoids: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Asperbisabolane L

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of Asperbisabolane L, a sesquiterpenoid, drawing upon established safety protocols for similar chemical substances. Adherence to these guidelines is crucial for minimizing risks and maintaining a safe research environment.

Asperbisabolane L is classified with several potential hazards, underscoring the need for careful handling during disposal. Based on data from similar compounds, it is presumed to be harmful if swallowed or inhaled, a cause of skin and eye irritation, and may lead to allergic skin reactions.[1] Furthermore, its potential toxicity to aquatic life with long-lasting effects necessitates stringent disposal protocols to prevent environmental contamination.[1]

Personal Protective Equipment (PPE) and Safety Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of defense in preventing accidental exposure.

Protective Equipment	Specification	Rationale
Gloves	Chemical-resistant (e.g., Nitrile)	To prevent skin contact and potential irritation or allergic reaction.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes and accidental contact.[1]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended.	To avoid inhalation of any potential vapors or aerosols.[1]

Handling Precautions:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke when using this product.[1]

• Contaminated work clothing should not be allowed out of the workplace.[1]

• Avoid release to the environment.[1]

Asperbisabolane L Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Asperbisabolane L. This procedure is designed to prevent accidental exposure and environmental release.

Step 1: Waste Collection

All waste containing Asperbisabolane L, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, and paper towels), must be collected in a designated hazardous waste container.

• Container Type: Use a chemically resistant, leak-proof container with a secure screw-top cap. The original container may be used if it is in good condition.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name "Asperbisabolane L" and a description of the waste (e.g., "Asperbisabolane L in Ethanol," "Contaminated Debris with Asperbisabolane L").

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial for safe disposal.

• Non-Halogenated Organic Waste: If Asperbisabolane L is in a non-halogenated solvent (e.g., ethanol, methanol, acetone), it should be collected in a container designated for non-halogenated organic waste.

• Halogenated Organic Waste: If it is in a halogenated solvent (e.g., dichloromethane, chloroform), it should be collected in a container for halogenated organic waste.

• Solid Waste: Contaminated solid materials should be collected in a separate, clearly labeled container for solid hazardous waste.

Step 3: Storage

Store the hazardous waste container in a designated, secure area away from heat, sparks, open flames, and incompatible materials such as oxidizing agents, strong acids, and strong alkalis.[1] The storage area should be well-ventilated.

Step 4: Disposal

The final disposal of the hazardous waste must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company. Do not pour Asperbisabolane L down the drain or dispose of it in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Asperbisabolane L.

Disposal workflow for Asperbisabolane L.

By adhering to these procedures, laboratory personnel can ensure the safe handling and disposal of Asperbisabolane L, contributing to a secure and environmentally responsible research setting. Always consult your institution's specific safety and disposal guidelines.

References

• 1. international.brand.akzonobel.com [international.brand.akzonobel.com]